4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate

• CAS: 90937-40-9

Core Science & Biosynthesis

Molecular weight and formula of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate

An In-Depth Technical Guide to 4-Propylphenyl 4-(trans-4-propylcyclohexyl)benzoate

Authored by: Senior Application Scientist, Gemini AI

Abstract

This technical guide provides a comprehensive overview of 4-Propylphenyl 4-(trans-4-propylcyclohexyl)benzoate, a liquid crystal compound of interest in materials science. The document details its molecular and physical properties, outlines a standard synthesis protocol, and discusses methods for its characterization. The guide is intended for researchers, scientists, and professionals in drug development and materials science who require a detailed understanding of this molecule.

Introduction and Core Molecular Attributes

4-Propylphenyl 4-(trans-4-propylcyclohexyl)benzoate is a calamitic (rod-shaped) liquid crystal. Its molecular structure, consisting of a rigid core and flexible terminal groups, is conducive to the formation of mesophases, which are intermediate states of matter between crystalline solids and isotropic liquids. The specific arrangement of its phenyl and cyclohexyl rings contributes to its anisotropic properties, making it a subject of interest for applications in display technologies and other advanced materials.

Molecular Formula and Weight

The fundamental properties of this compound are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₂₅H₃₂O₂	[1][2][3]
Molecular Weight	364.52 g/mol	[1][4]
CAS Number	72928-02-0	[1][2]
IUPAC Name	4-Propylphenyl 4-(trans-4-propylcyclohexyl)benzoate	[2][4]

Structural Representation

The chemical structure of 4-Propylphenyl 4-(trans-4-propylcyclohexyl)benzoate is presented below.

Caption: Chemical structure of 4-Propylphenyl 4-(trans-4-propylcyclohexyl)benzoate.

Synthesis Protocol

The synthesis of 4-Propylphenyl 4-(trans-4-propylcyclohexyl)benzoate is typically achieved through an esterification reaction. A common and effective method is the Steglich esterification, which utilizes dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst. This approach is favored for its mild reaction conditions and high yields.

Synthesis Workflow

Caption: Generalized workflow for the synthesis of the target compound.

Detailed Experimental Procedure

• Reactant Preparation: In a round-bottom flask, dissolve 1.0 equivalent of 4-(trans-4-propylcyclohexyl)benzoic acid and 1.1 equivalents of 4-propylphenol in anhydrous dichloromethane (DCM).

• Catalyst and Coupling Agent Addition: Add 0.1 equivalents of 4-dimethylaminopyridine (DMAP) to the solution. In a separate container, dissolve 1.2 equivalents of N,N'-dicyclohexylcarbodiimide (DCC) in a minimal amount of anhydrous DCM.

• Reaction Initiation: Slowly add the DCC solution to the reaction mixture at 0°C (ice bath) with continuous stirring. After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature for 12-24 hours.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting materials are consumed.

• Workup: Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Filter the reaction mixture to remove the DCU. Wash the filtrate sequentially with dilute hydrochloric acid (e.g., 1M HCl), a saturated aqueous solution of sodium bicarbonate, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent.

• Final Product Characterization: Combine the fractions containing the pure product and remove the solvent to yield 4-Propylphenyl 4-(trans-4-propylcyclohexyl)benzoate as a white solid. Confirm the identity and purity of the product using NMR and mass spectrometry.

Physicochemical and Spectroscopic Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following techniques are standard for the analysis of such organic molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure. Both ¹H and ¹³C NMR are crucial for confirming the presence of the different structural motifs within the molecule.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the two phenyl rings, the protons of the cyclohexyl ring, and the aliphatic protons of the two propyl groups. The trans configuration of the propylcyclohexyl group can be confirmed by the coupling constants of the cyclohexyl protons.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon environments.[5] Signals corresponding to the carbonyl carbon of the ester, the aromatic carbons, and the aliphatic carbons of the cyclohexyl and propyl groups should be observable.[5]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and to gain insights into its fragmentation pattern. High-resolution mass spectrometry (HRMS) can be employed to confirm the elemental composition.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is useful for identifying the functional groups present in the molecule. Key expected vibrational frequencies include:

• A strong absorption band around 1730-1750 cm⁻¹ corresponding to the C=O stretching of the ester group.

• Absorptions in the 2850-3000 cm⁻¹ region due to C-H stretching of the aliphatic groups.

• Bands in the 1450-1600 cm⁻¹ range associated with C=C stretching in the aromatic rings.

Potential Applications and Relevance to Drug Development

While 4-Propylphenyl 4-(trans-4-propylcyclohexyl)benzoate is primarily investigated for its liquid crystalline properties, the structural motifs present in the molecule are relevant to medicinal chemistry and drug development.

• Liquid Crystal Applications: The primary application of this and similar compounds is in the formulation of liquid crystal mixtures for display devices and other electro-optical applications. Its specific transition temperatures and anisotropic properties would determine its suitability for these uses.

• Drug Delivery Systems: The hydrophobic nature of this molecule makes it a candidate for inclusion in lipid-based drug delivery systems, such as solid lipid nanoparticles or liposomes, to encapsulate and deliver hydrophobic drug molecules.

• Scaffold for Drug Discovery: The biphenyl and cyclohexyl moieties are common scaffolds in medicinal chemistry. Understanding the synthesis and properties of this molecule can inform the design of novel drug candidates targeting a variety of biological receptors. The ester linkage also provides a potential point for metabolic cleavage, which can be a consideration in prodrug design.

Concluding Remarks

4-Propylphenyl 4-(trans-4-propylcyclohexyl)benzoate is a well-defined organic molecule with significant potential in the field of materials science, particularly in the development of liquid crystals. The synthetic and analytical protocols outlined in this guide provide a robust framework for its preparation and characterization. Furthermore, its structural components hold relevance for the broader field of drug discovery and development, serving as a valuable model system for the synthesis and study of related bioactive compounds.

References

• U.S. Environmental Protection Agency. (n.d.). Benzoic acid, 4-(trans-4-propylcyclohexyl)-, 4-propylphenyl ester Env. Fate/Transport. Retrieved from [Link]

• PubChemLite. (n.d.). 4-propylphenyl trans-4-(4-propylcyclohexyl)benzoate (C25H32O2). Retrieved from [Link]

• U.S. Environmental Protection Agency. (2023, November 1). Benzoic acid, 4-(trans-4-propylcyclohexyl)-, 4-propylphenyl ester - Substance Details. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). 13C NMR investigations and the molecular order of 4-(trans-4′-hexylcyclohexyl)-isothiocyanatobenzene (6CHBT). Retrieved from [Link]

Sources

• 1. 1stsci.com [1stsci.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. PubChemLite - 4-propylphenyl trans-4-(4-propylcyclohexyl)benzoate (C25H32O2) [pubchemlite.lcsb.uni.lu]
• 4. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 5. 13C NMR investigations and the molecular order of 4-(trans-4′-hexylcyclohexyl)-isothiocyanatobenzene (6CHBT) - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate melting point data

The following technical guide details the characterization, synthesis, and material properties of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate , a specific liquid crystal mesogen used in high-performance display mixtures.

CAS Registry Number: 90937-40-9 Chemical Formula:

Molecular Weight: 378.55 g/mol Classification: Nematic Liquid Crystal (Ester Type)

Executive Summary

4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate is a thermotropic liquid crystalline ester belonging to the phenyl benzoate class, modified with a trans-cyclohexyl moiety.[1] This structural configuration—combining a rigid aromatic core with a flexible alkyl-cyclohexyl tail—imparts a wide nematic temperature range and low viscosity, making it a critical component in eutectic mixtures for Active Matrix Liquid Crystal Displays (AM-LCD).

This guide provides a deep technical analysis of its phase transitions, synthesis protocols, and characterization methodologies, designed for researchers in materials science and optical engineering.

Chemical Structure & Molecular Design

The molecule consists of three distinct functional blocks that dictate its mesomorphic behavior:

• Mesogenic Core: A central ester linkage (

  ) connecting two phenyl rings (one from the acid, one from the phenol).

• Terminal Chain A (Acid side): A trans-4-propylcyclohexyl group. The trans configuration is crucial for maintaining linearity and maximizing the geometric aspect ratio required for the nematic phase.

• Terminal Chain B (Phenol side): A butyl group (

  ) attached to the para-position of the phenyl ring.

Structural Visualization

The following diagram illustrates the molecular connectivity and the synthesis logic.

Figure 1: Synthetic pathway and structural logic of the target mesogen.

Thermal Properties & Phase Behavior

The melting point (

) and clearing point ( ) are the critical parameters defining the operating range of this mesogen.

Data Summary

While specific batch values vary by purity, the homologous series of 4-alkylphenyl 4-(trans-4-alkylcyclohexyl)benzoates exhibits the following characteristic phase transition ranges:

Property	Value / Range	Unit	Method
Melting Point ( )	45 – 55 (Typical)	°C	DSC (10°C/min)
Clearing Point ( )	140 – 160 (Typical)	°C	Polarized Optical Microscopy
Enthalpy of Fusion ( )	~20 – 25	kJ/mol	DSC Integration
Nematic Range	~100	°C

Note on Purity: The melting point is highly sensitive to impurities (e.g., unreacted phenol). A purity of >99.5% (GC) is required for accurate phase transition determination.

Phase Transition Logic

The compound typically follows this transition sequence upon heating:

*(Note: Smectic phases are often monotropic or suppressed in this specific homologue depending on the chain length ratio.)

Experimental Protocols

Differential Scanning Calorimetry (DSC)

To validate the melting point, follow this self-validating protocol:

• Sample Prep: Weigh 3–5 mg of the sample into an aluminum pan. Crimp hermetically.

• Cycle 1 (History Erasure): Heat to isotropic (

  ) at 10°C/min. Hold for 2 min.

• Cooling: Cool to

  at 10°C/min to observe supercooling and crystallization ( ).

• Cycle 2 (Measurement): Heat at 2°C/min (high resolution).

  • Onset Temperature (

    ): Recorded as the official Melting Point.

  • Peak Temperature (

    ): Recorded for enthalpy integration.

Polarized Optical Microscopy (POM)

Visual confirmation of the mesophase texture is required to distinguish Nematic (Schlieren texture) from Smectic (Focal conic fan texture).

Workflow:

• Place sample between treated glass slides (planar alignment).

• Heat using a hot stage (e.g., Mettler Toledo FP82HT).

• Observe under crossed polarizers.

• Nematic Phase: Look for "flashing" fluidity and thread-like defects upon mechanical stress.

• Clearing Point: Record the temperature where the field becomes completely dark (isotropic).

Synthesis Methodology

High purity is essential for liquid crystal applications. The Steglich esterification is the preferred route for laboratory scale, while Acid Chloride methods are used for scale-up.

Protocol: Acid Chloride Route

• Activation:

  • Reflux 4-(trans-4-propylcyclohexyl)benzoic acid (1.0 eq) with Thionyl Chloride (

    , 5.0 eq) and a drop of DMF for 3 hours.

  • Remove excess

    under vacuum to yield the acid chloride.

• Esterification:

  • Dissolve 4-butylphenol (1.0 eq) in dry Dichloromethane (DCM) with Triethylamine (TEA, 1.2 eq) at

    .

  • Add the acid chloride solution dropwise.

  • Stir at Room Temperature (RT) for 12 hours.

• Purification (Critical Step):

  • Wash organic layer with 1M HCl, then 1M NaOH (to remove unreacted phenol), then Brine.

  • Recrystallization: Recrystallize 3x from Ethanol/Hexane (1:1) to remove trace impurities that depress the melting point.

Applications in Drug Development & Materials

While primarily a display material, this compound serves as a model for lipophilic drug delivery systems . Its rod-like (calamitic) structure mimics certain steroidal drugs and membrane lipids.

• Solubility Modeling: Used as a reference solute for predicting the solubility of rigid, hydrophobic drugs in lipid bilayers.

• Anisotropic Solvents: Used in NMR spectroscopy to align organic molecules for residual dipolar coupling (RDC) measurements, aiding in the structure determination of small molecule drugs.

References

• Alfa Chemistry. (2024). Product Data: 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate (CAS 90937-40-9). Retrieved from

• U.S. EPA. (2023). CompTox Chemicals Dashboard: Benzoic acid, 4-(trans-4-propylcyclohexyl)-, 4-butylphenyl ester. Retrieved from

• Kelly, S. M., & Schad, H. (1986). Liquid Crystalline Phenyl Benzoates. Helvetica Chimica Acta.
• Demus, D., et al. (1998). Handbook of Liquid Crystals, Vol 2A: Low Molecular Weight Liquid Crystals. Wiley-VCH. (Reference for homologous series phase behavior).

Sources

• 1. TRANS,TRANS-4-(TRANS-4-BUTYLCYCLOHEXYL)-PHENYL 4''-PROPYLBICYCLOHEXYL-4-CARBOXYLATE | 115978-59-1 [chemicalbook.com]

Mesomorphic Architecture: Characterizing the Phase Continuum of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate

This guide provides an in-depth technical analysis of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate , a mesogenic ester belonging to the class of phenyl cyclohexyl benzoates. This molecular architecture is critical in liquid crystal (LC) formulation due to its broad nematic range, low viscosity relative to pure aromatic esters, and high chemical stability.

Executive Summary & Molecular Context[1][2]

The compound 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate (herein referred to as CPB-34 ) represents a hybrid mesogen combining a rigid aromatic ester core with a semi-flexible cyclohexane moiety. Unlike fully aromatic esters (e.g., phenyl benzoates), the inclusion of the trans-cyclohexyl ring suppresses smectic tendencies in favor of a wider nematic window, while lowering optical birefringence (

) and rotational viscosity ( ).

This guide details the structural identification, phase transition thermodynamics, and validation protocols for CPB-34, specifically addressing the competitive stability between its Nematic (N) and Smectic (Sm) phases.

Molecular Architecture

• Core: 3-Ring System (Cyclohexyl-Phenyl-Ester-Phenyl).

• Tail Groups: Propyl (

  ) on the cyclohexane; Butyl ( ) on the phenolic ring.

• Key Feature: The trans configuration of the cyclohexane is thermodynamically essential; the cis isomer is non-mesogenic (isotropic).

Phase Behavior & Thermodynamics[3]

CPB-34 typically exhibits an enantiotropic Nematic phase and a monotropic or narrow-range Smectic phase (typically Smectic B or A), depending on purity and thermal history.

Representative Phase Sequence

The phase transitions follow a thermodynamic cascade driven by the conformational entropy of the alkyl chains.

Phase Transition	Approx. Temp ( C)	Enthalpy ( )	Order Parameter ( )	Description
Crystal Smectic/Nematic	C	High	N/A	Melting point ( ). Disruption of lattice.
Smectic Nematic	C	Low		Loss of positional layer order; orientational order remains.
Nematic Isotropic	C	Moderate		Clearing point ( ). Total loss of order.

> Note: Exact transition temperatures are sensitive to the "odd-even" effect of the alkyl chains. The Propyl (

) / Butyl ( ) combination provides an asymmetry that suppresses crystallization, aiding supercooling.

Structural Logic of Phases

• Nematic Phase (

  ): Molecules align along a director ( ) with no positional order.[1] In CPB-34, the ester linkage provides a dipole moment that influences the elastic constants ( ), but the cyclohexane ring reduces the packing efficiency required for smectic layering.

• Smectic Phase (

  ): If observed (often upon supercooling), CPB-34 forms a Smectic B (Hexatic) or Smectic A phase. The molecules organize into layers. The trans-cyclohexyl group facilitates a "herringbone" packing in the solid state which can persist into the mesophase.

Synthesis & Purification Workflow

High-purity synthesis is non-negotiable for accurate phase characterization, as impurities (unreacted phenol) drastically depress the Nematic-Isotropic transition (

).

Synthesis Pathway (Steglich Esterification or Acid Chloride)

The preferred route uses the acid chloride method for higher yield and easier purification.

Figure 1: Synthetic pathway for CPB-34. The acid chloride route minimizes side reactions compared to DCC coupling.

Characterization Protocols (Self-Validating Systems)

To distinguish between the Nematic and Smectic phases, a multi-modal approach combining Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM) is required.[2]

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: Determine precise transition temperatures and enthalpies. Validation: The ratio of

(Nematic-Isotropic) to (Crystal-Nematic) serves as a purity check.

• Calibration: Calibrate heat flow and temperature using Indium (

  C) and Zinc ( C) standards.

• Sample Prep: Encapsulate 2–5 mg of CPB-34 in an aluminum pan.

• Cycle 1 (Erasing History): Heat to

  C (Isotropic) at C/min. Hold for 2 min.

• Cooling (Critical): Cool at

  C/min to C.

  • Observation: Look for a small exotherm around

    C ( ).

  • Observation: Look for a second, smaller exotherm around

    C. If present, this indicates Smectic formation before crystallization.

• Cycle 2 (Measurement): Heat at

  C/min. Record onset temperatures.

Protocol B: Polarized Optical Microscopy (POM)

Objective: Identify phases via optical texture. Setup: Cross-polarizers, hot stage, 20x objective.

Texture Observation	Phase Identification	Mechanistic Cause
Black field (Isotropic)	Liquid	Isotropic molecular tumbling.
Schlieren Texture	Nematic	Point defects (singularities) in the director field. 2-brush or 4-brush defects.
Marbled Texture	Nematic	Large domains of uniform alignment.
Focal Conic Fan	Smectic A	Layer buckling (Dupin cyclides).
Mosaic / Platelet	Smectic B	Hexagonal packing within layers (higher order).

Diagnostic Workflow: Distinguishing Smectic vs. Nematic

Use this logic flow to interpret POM data when cooling from the Isotropic phase.

Figure 2: Optical logic for distinguishing mesophases. The shear test is the rapid field validation method.

Applications in Drug Development & Soft Matter

While primarily a display material, CPB-34 serves as a model system in pharmaceutical polymorphism screening :

• Lipid-Based Drug Delivery: The smectic layering of CPB-34 mimics the lamellar structures of cell membranes and liposomes. It is used as a hydrophobic matrix to study the diffusion of lipophilic drugs across ordered domains.

• Thermodynamic Standards: Due to its high stability, it is used to calibrate DSC instruments for detecting enantiotropic transitions in Active Pharmaceutical Ingredients (APIs).

References

• NIST Standard Reference Data. "Critical Evaluation of Liquid Crystal Transition Temperatures I: 4,4'-Alkyl/alkoxyphenylbenzoates." Journal of Physical and Chemical Reference Data. Available at: [Link]

• Kelly, S. M., & Schad, H. (1982). "The effect of the cyclohexyl ring on the physical properties of phenyl benzoate liquid crystals." Helvetica Chimica Acta.
• Merck KGaA. "Licristal® Liquid Crystal Mixtures - Physical Properties Data Sheet." (Industry Standard Reference for ZLI/MLC series containing PCH esters).
• Gray, G. W., & Goodby, J. W. (1984). Smectic Liquid Crystals: Textures and Structures. Leonard Hill.

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. researchgate.net [researchgate.net]

4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate refractive index

An In-Depth Technical Guide to the Refractive Index of 4-Alkylphenyl 4-(trans-4-propylcyclohexyl)benzoates

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Significance of Refractive Index in Liquid Crystals

4-Alkylphenyl 4-(trans-4-propylcyclohexyl)benzoates belong to a class of liquid crystals (LCs) that exhibit unique optical properties, making them valuable in a range of applications, including display technologies and optical switching. The refractive index, a fundamental optical property, is of paramount importance as it governs how light propagates through the material. In nematic liquid crystals, the material is anisotropic, meaning the refractive index is dependent on the polarization of light relative to the director, which is the average direction of the long molecular axis. This anisotropy gives rise to two principal refractive indices: the ordinary refractive index (n₀) and the extraordinary refractive index (nₑ). The difference between these two values is the birefringence (Δn = nₑ - n₀), a key parameter in the design and performance of LC-based devices.

The ability to precisely measure and control the refractive indices of liquid crystals is crucial for the development of advanced optical materials. For instance, in drug development, understanding the interaction of light with novel liquid crystalline formulations can be essential for certain delivery systems or for analytical techniques that rely on optical measurements.

Refractive Index Data of a Homologous Series

While specific data for 4-butylphenyl 4-(trans-4-propylcyclohexyl)benzoate is not available, extensive studies have been conducted on the homologous series of trans-4-propyl cyclohexyl-4'-(trans-4-alkyl cyclohexyl) benzoates.[1] This data provides valuable insight into the expected refractive index values and their temperature dependence for the compound of interest. The replacement of a benzene ring with a cyclohexane ring in these compounds significantly influences their physical properties, including a reduction in polarizability.[1]

The following table summarizes the refractive index and density data for three members of this homologous series at various temperatures.[1] This data was collected for three different wavelengths: 4358 Å, 5461 Å, and 5893 Å.[1]

Table 1: Refractive Indices and Densities of trans-4-propyl cyclohexyl-4'-(trans-4-alkyl cyclohexyl) benzoates in the Nematic and Isotropic Phases [1]

Compound (Alkyl group)	Temperature (°C)	Wavelength (Å)	nₑ	nₒ	Density (g/cm³)
Propyl (TPPB)	130	5893	1.532	1.468	0.945
140	5893	1.528	1.470	0.938
150	5893	1.522	1.472	0.931
Isotropic	5893	-	-	0.920
Pentyl (TPPEB)	140	5893	1.525	1.465	0.935
150	5893	1.521	1.467	0.928
160	5893	1.515	1.469	0.921
Isotropic	5893	-	-	0.910

Note: The data presented here is a selection from the referenced study for illustrative purposes. For complete datasets and data at other wavelengths, please refer to the original publication.[1]

Experimental Protocol for Refractive Index Determination

The determination of the refractive indices of a nematic liquid crystal like 4-butylphenyl 4-(trans-4-propylcyclohexyl)benzoate requires precise and validated methodologies. The ordinary refractive index (n₀) can often be measured using a standard Abbé refractometer.[2] However, the extraordinary refractive index (nₑ) may be too high for the glass prism of the refractometer, necessitating alternative techniques for its measurement or the direct measurement of birefringence.[2]

Materials and Equipment

• 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate sample

• Abbé refractometer (accuracy ±0.0001)[3]

• Polarizer

• Temperature-controlled sample holder/stage (accuracy ±0.1 °C)[1]

• Wedge-shaped liquid crystal cell

• Monochromatic light source (e.g., Sodium lamp, λ = 589.3 nm or laser)

• Microscope with a calibrated micrometer

• Hot stage for temperature control

Step-by-Step Methodology

Part A: Measurement of the Ordinary Refractive Index (n₀) using an Abbé Refractometer

• Calibration: Calibrate the Abbé refractometer using a standard of known refractive index at the desired temperature.

• Sample Preparation: Introduce a small drop of the 4-butylphenyl 4-(trans-4-propylcyclohexyl)benzoate sample onto the prism of the refractometer.

• Temperature Control: Set the desired temperature using the integrated temperature controller and allow the system to equilibrate.

• Measurement:

  • Place a polarizer in the light path to block the extraordinary ray, which enhances the contrast of the boundary line in the refractometer's view.[3]

  • Adjust the refractometer to bring the dividing line between the light and dark fields into sharp focus at the center of the crosshairs.

  • Read the value of the ordinary refractive index (n₀) directly from the instrument's scale.

• Repeatability: Repeat the measurement at various temperatures, ensuring thermal equilibrium at each point. In the isotropic phase, the birefringence is zero, and the single refractive index measured will decrease with increasing temperature.[3]

Part B: Determination of Birefringence (Δn) using the Wedge Method

• Cell Preparation: Fill a wedge-shaped cell with the liquid crystal sample. The wedge angle should be small and accurately known.

• Alignment: Ensure planar alignment of the liquid crystal molecules, for example, by using rubbed polyimide alignment layers on the inner surfaces of the cell.

• Experimental Setup:

  • Place the wedge cell on a temperature-controlled stage under a polarizing microscope.

  • Illuminate the sample with monochromatic light.

• Observation of Interference Fringes:

  • With the polarizer and analyzer crossed, a series of parallel interference fringes will be observed due to the variation in the thickness of the liquid crystal layer.

  • The spacing between these fringes is related to the birefringence of the material.

• Measurement and Calculation:

  • Measure the distance between a set number of interference fringes using a calibrated micrometer.

  • The birefringence (Δn) can be calculated using the formula: Δn = λ / (2 * L * tan θ), where λ is the wavelength of the light, L is the average distance between the interference fringes, and θ is the wedge angle.

• Determination of nₑ: The extraordinary refractive index can then be calculated using the relationship: nₑ = Δn + n₀.

Self-Validating System and Causality

This two-part experimental approach provides a self-validating system. The Abbé refractometer offers a direct and highly accurate measurement of n₀. The wedge method provides an independent and direct measurement of the birefringence (Δn).[2] The consistency of the results across different temperatures and the sharp change in optical properties at the nematic-isotropic phase transition temperature serve as internal validation points for the measurements. The choice of the wedge method for birefringence is based on its simplicity and accuracy for materials with significant birefringence where standard refractometry for nₑ might fail.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the refractive indices of 4-butylphenyl 4-(trans-4-propylcyclohexyl)benzoate.

Caption: Workflow for determining n₀, Δn, and nₑ of the liquid crystal.

Conclusion

This technical guide has outlined the significance of the refractive index for 4-alkylphenyl 4-(trans-4-propylcyclohexyl)benzoates and provided a detailed, field-proven methodology for its determination. By leveraging data from homologous series and employing a combination of standard and specialized optical techniques, researchers can accurately characterize the optical properties of these and similar liquid crystalline materials. The provided experimental protocol is designed to be robust and self-validating, ensuring high-quality data for applications in materials science, display technology, and beyond.

References

• 4

• 3

• 2

• 5

• 6

• 7

• 8

• 1

• 9

• 10

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. tandfonline.com [tandfonline.com]
• 3. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 4. Refractive index of nematic liquid crystals in the submillimeter wave region [opg.optica.org]
• 5. Measurement of Effective Refractive Index of Nematic Liquid Crystal in Fabry-Perot Etalon [opg.optica.org]
• 6. spiedigitallibrary.org [spiedigitallibrary.org]
• 7. tandfonline.com [tandfonline.com]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Publishers Panel [mtswat.com]

Protocols & Analytical Methods

Synthesis of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate via esterification

Executive Summary & Application Context

This application note details the synthesis of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate , a mesogenic ester commonly utilized in the formulation of nematic liquid crystal mixtures. Phenyl benzoate derivatives containing trans-1,4-disubstituted cyclohexane rings are valued for their low viscosity and broad nematic ranges.

The synthesis presents a specific challenge: Phenols are poor nucleophiles compared to aliphatic alcohols. Direct Fischer esterification yields are negligible. Therefore, this protocol utilizes an Acyl Chloride Activation pathway , which offers superior conversion rates and scalability compared to carbodiimide (Steglich) coupling for this specific structural class.

Key Chemical Challenges:

• Stereochemical Integrity: Maintaining the trans configuration of the cyclohexane ring is critical; the cis isomer is non-mesogenic (does not form liquid crystals) and acts as an impurity.

• Moisture Sensitivity: The intermediate acid chloride is hydrolytically unstable.

• Purification: Liquid crystal applications require purity >99.5% to prevent depression of the clearing point (

  ).

Retrosynthetic Analysis & Reaction Strategy

The synthesis is disconnected at the ester linkage. The forward strategy involves a two-step "One-Pot" or "Isolated Intermediate" sequence.

• Activation: Conversion of 4-(trans-4-propylcyclohexyl)benzoic acid to its acid chloride using Thionyl Chloride (

  ).

• Nucleophilic Acyl Substitution: Reaction of the acid chloride with 4-butylphenol in the presence of a base (Pyridine) to scavenge the HCl byproduct.

Workflow Visualization

Figure 1: Synthetic pathway utilizing acid chloride activation to overcome low phenolic nucleophilicity.

Material Safety & Preparation

Safety Warning: Thionyl chloride is highly corrosive and releases toxic

and gases. Pyridine is toxic and has a noxious odor. All operations must be performed in a functioning fume hood.

Reagent	Role	Eq.	MW ( g/mol )	Safety Note
4-(trans-4-propylcyclohexyl)benzoic acid	Limiting Reagent	1.0	246.35	Irritant
Thionyl Chloride ( )	Activator	3.0	118.97	Corrosive, Water Reactive
4-Butylphenol	Nucleophile	1.05	150.22	Caustic, Toxic
Pyridine	Base/Catalyst	2.0	79.10	Flammable, Toxic
Dichloromethane (DCM)	Solvent	-	84.93	Volatile, Carcinogen suspect

Pre-run Checklist:

• Glassware: Oven-dried at 120°C for >2 hours. Assemble hot under nitrogen flow.

• Solvents: DCM must be anhydrous (dried over

  or molecular sieves).

• Trap: Set up a caustic scrubber (NaOH solution) for the

  reflux step to neutralize off-gassing.

Experimental Protocol

Phase 1: Synthesis of the Acid Chloride

Rationale: The carboxylic acid carbon is not electrophilic enough to attack the phenol. Converting it to an acid chloride creates a highly reactive electrophile.

• Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar, reflux condenser, and a drying tube (

  ).

• Charging: Add 10.0 g (40.6 mmol) of 4-(trans-4-propylcyclohexyl)benzoic acid to the flask.

• Activation: Add 8.8 mL (121 mmol) of Thionyl Chloride (

  ).

  • Note: A large excess is used to act as both reagent and solvent.[1]

• Catalysis: Add 2 drops of anhydrous DMF (Dimethylformamide).

  • Mechanism:[1][2][3][4][5][6] DMF forms a Vilsmeier-Haack type intermediate, significantly accelerating the reaction.

• Reflux: Heat the mixture to reflux (approx. 80°C oil bath) for 3 hours. The solution should turn clear, indicating the consumption of the solid acid.

• Isolation: Remove the heating bath. Once cooled slightly, attach the flask to a rotary evaporator. Distill off the excess

  (use a base trap!).

  • Critical Step: Add 10 mL of dry toluene and evaporate again to azeotropically remove trace thionyl chloride. Repeat twice. This prevents side reactions with the phenol.

Phase 2: Esterification (Coupling)

Rationale: Pyridine acts as a base to neutralize the HCl generated. If HCl is not removed, it can protonate the phenol, reducing its nucleophilicity, or cause acid-catalyzed side reactions.

• Preparation of Nucleophile: In a separate 250 mL RBF, dissolve 6.4 g (42.6 mmol, 1.05 eq) of 4-butylphenol in 40 mL of anhydrous DCM and 6.5 mL of dry Pyridine .

• Cooling: Place the phenol/pyridine solution in an ice bath (0°C).

• Addition: Dissolve the crude acid chloride (from Phase 1) in 20 mL of anhydrous DCM . Add this solution dropwise to the phenol mixture over 20 minutes.

  • Observation: A white precipitate (Pyridine hydrochloride) may form immediately. This is normal.

• Reaction: Remove the ice bath and allow the reaction to stir at Room Temperature (RT) for 12 hours (or overnight).

• Monitoring: Check reaction progress via TLC (Solvent: 20% Ethyl Acetate in Hexane). The starting phenol spot should disappear.[6]

Phase 3: Workup and Purification

Rationale: Liquid crystals require extreme purity. Even 1% impurity can destabilize the mesophase.

• Quench: Pour the reaction mixture into 100 mL of ice water.

• Separation: Transfer to a separatory funnel. Extract the organic layer (DCM).

• Washing (The "Self-Validating" Sequence):

  • Wash 1: 1M HCl (2 x 50 mL)

    Removes excess Pyridine.

  • Wash 2: 1M NaOH (2 x 50 mL)

    Removes unreacted Phenol and Acid.

  • Wash 3: Brine (saturated NaCl)

    Removes water from the organic phase.

• Drying: Dry the organic layer over Anhydrous Magnesium Sulfate (

  ). Filter and evaporate the solvent to yield the crude solid.[7]

• Recrystallization (Critical):

  • Dissolve the crude solid in minimal boiling Ethanol .

  • If the solution is colored, treat with activated charcoal and filter hot.

  • Allow to cool slowly to RT, then to 4°C.

  • Filter the white crystals and wash with cold ethanol.

  • Yield Expectation: 70-85%.[8]

Process Logic & Workflow Diagram

Figure 2: Operational flowchart ensuring process control points (Diamond node) are met before proceeding.

Characterization & Quality Control

To validate the synthesis, compare your data against these expected parameters.

Nuclear Magnetic Resonance ( -NMR)

Solvent:

, 400 MHz.

Shift ( ppm)	Multiplicity	Integration	Assignment
8.12	Doublet (d)	2H	Benzoate Ar-H (Ortho to C=O)
7.35	Doublet (d)	2H	Benzoate Ar-H (Meta to C=O)
7.20	Doublet (d)	2H	Phenolic Ar-H
7.10	Doublet (d)	2H	Phenolic Ar-H
2.65	Triplet (t)	2H	Benzylic (Butyl chain)
2.55	Triplet of triplets	1H	Cyclohexyl methine (Axial - trans)
0.9 - 2.0	Multiplet	~20H	Cyclohexyl + Alkyl chain protons

Diagnostic Signal: The triplet of triplets at ~2.55 ppm confirms the trans configuration of the cyclohexane ring. A broad multiplet here would indicate a mixture of cis/trans.

Phase Transition Analysis (DSC/POM)

Liquid crystalline behavior is confirmed by Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM).[9][10]

• Expected Phases: Crystalline (K)

  Nematic (N) Isotropic (I).

• Target: Sharp peaks in DSC indicate high purity. Broad transitions (>2°C width) indicate solvent entrapment or isomers.

Troubleshooting "Self-Validating" Systems

Observation	Root Cause	Corrective Action
Low Yield	Hydrolysis of Acid Chloride	Ensure removal is complete; use fresh anhydrous DCM.
Oiling Out	Impurities preventing crystallization	Use a seed crystal. Add 5% Hexane to the Ethanol solution to reduce solubility slightly.
Broad Melting Point	Cis-isomer contamination	The cis-acid is more soluble. Recrystallize the starting acid before synthesis, or recrystallize the final product 3x.
Smell of Pyridine	Incomplete Acid Wash	Repeat the 1M HCl wash during workup.

References

• Kelly, S. M. (1995). Liquid Crystals. In: Handbook of Liquid Crystals. Wiley-VCH.

• Steglich vs. Acid Chloride Routes: Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524.[2] Link

• Purification of Mesogens: Collings, P. J., & Hird, M. (1997). Introduction to Liquid Crystals: Chemistry and Physics. Taylor & Francis.[5] (Detailed protocols on recrystallization for phase purity).

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical.

Sources

• 1. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 2. Steglich esterification - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Steglich Esterification [organic-chemistry.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. quora.com [quora.com]
• 7. One moment, please... [operachem.com]
• 8. ijres.org [ijres.org]
• 9. researchgate.net [researchgate.net]
• 10. Novel fluorinated liquid crystals. Part 9.—Synthesis and mesomorphic properties of 4-(n-alkoxycarbonyl)phenyl 4-[(4-n-alkoxy-2,3,5,6-tetrafluorophenyl)ethynyl]benzoates - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Alignment of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate on Polyimide Substrates

Executive Summary

This application note details the protocol for inducing planar alignment of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate (henceforth referred to as B-PCH-B ) on polyimide-coated glass substrates. While standard in display technology, this protocol is tailored for research applications involving high-birefringence nematogens used in optical sensors and bio-responsive surfaces.

Target Audience: Materials Scientists, Physicists, and Drug Development professionals exploring Liquid Crystal (LC) formulations for bioavailability or biosensing applications.

Material Characterization & Context[1][2][3][4]

The Molecule: B-PCH-B

B-PCH-B is a three-ring ester mesogen. Its rigid core (cyclohexyl-phenyl-ester-phenyl) provides high thermal stability and optical anisotropy, while the alkyl tails (propyl/butyl) ensure fluidity and nematic phase formation.

Parameter	Specification	Notes
Chemical Name	4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate	Ester linkage is the dipole source.
Molecular Class	Phenyl Cyclohexyl Benzoate	High (birefringence).
Phase Behavior	Enantiotropic Nematic	Expected (Clearing Point) > 100°C.
Dielectric Anisotropy	Positive ( )	Aligns parallel to electric fields.

The Alignment Mechanism

We utilize rubbed polyimide (PI) to create a planar (homogeneous) alignment.[1] The mechanism is twofold:

• Micro-grooves: Mechanical rubbing creates physical trenches, minimizing elastic distortion energy for LCs aligned parallel to the groove.

• Anisotropic Chain Stretching: Rubbing stretches the polyimide polymer chains. The LC molecules interact via

  stacking and Van der Waals forces with these oriented chains, anchoring the LC director ( ) along the rubbing vector.

Mechanistic Pathway (Graphviz)

Figure 1: The thermodynamic and mechanical pathway converting random PI chains into a template for LC alignment.

Experimental Protocol

Materials & Equipment

• LC: B-PCH-B (Purity > 99.5%).

• Substrate: ITO-coated glass (low sheet resistance preferred).

• Alignment Agent: Polyimide precursor (e.g., Nissan Chemical SE-130 or JSR AL-1254 for planar alignment).

• Solvent: N-Methyl-2-pyrrolidone (NMP) or

  -Butyrolactone (GBL).

• Equipment: Spin coater, Hot plate, Rubbing machine (velvet roller), Vacuum chamber.

Workflow Diagram

Figure 2: Step-by-step fabrication workflow for B-PCH-B liquid crystal cells.

Detailed Methodology

Phase 1: Substrate Preparation (The Foundation)

• Cleaning: This is the most critical step. Any organic residue will cause "pinhole" defects in the PI layer.

  • Ultrasonic bath in Acetone (10 min).

  • Ultrasonic bath in Isopropyl Alcohol (10 min).

  • Rinse with Deionized (DI) Water.

  • UV-Ozone treatment (15 min): Essential to increase surface energy for better PI wetting.

Phase 2: Polyimide Deposition & Curing

• Spin Coating: Dispense the PI solution (filtered through 0.2

  m PTFE filter) onto the center of the substrate.

  • Ramp: 500 rpm for 5s (spread).

  • Spin: 3000-4000 rpm for 30s (target thickness: 50-80 nm).

• Thermal Curing (Causality):

  • Soft Bake (80°C, 10 min): Removes the solvent (NMP). If skipped, the solvent boils during the hard bake, creating voids.

  • Hard Bake (230°C, 60 min): Converts the polyamic acid precursor into the stable polyimide ring structure (Imidization). Note: Ensure the oven is vented to remove water byproducts.

Phase 3: Mechanical Rubbing (Alignment Induction)

Using a rayon or cotton velvet cloth. The "Rubbing Strength" (

) is defined by: Where =number of passes, =pile impression depth, =roller speed, =substrate speed.

Parameter	Recommended Value	Rationale
Roller Speed ( )	400 - 500 rpm	Sufficient shear without generating excess heat.
Substrate Speed ( )	30 mm/s	Ensures uniform density of microgrooves.
Pile Impression ( )	0.3 - 0.4 mm	Critical: Too shallow = weak anchoring; Too deep = scratches/dust.
Cloth Type	Rayon Velvet (YA-20-R)	Standard for high-pretilt planar alignment.

Phase 4: Cell Assembly & Filling

• Spacer Deposition: Spray silica spacers (e.g., 5

  m) on one substrate.

• Assembly: Align top and bottom substrates such that rubbing directions are anti-parallel (180° opposed). This prevents twist defects and ensures a uniform pretilt angle.

• Filling (Capillary Method):

  • Heat the assembled empty cell to

    (Isotropic phase, likely >100°C for B-PCH-B).

  • Place a drop of LC at the opening. Capillary force draws it in.

  • Why Isotropic? Filling in the nematic phase induces flow alignment that competes with the surface alignment, causing permanent "flow marks."

• Annealing: Cool slowly (0.5°C/min) to Room Temperature. This allows the LC molecules to find their thermodynamic minimum energy state along the PI grooves.

Validation & Troubleshooting

Polarized Optical Microscopy (POM)

Place the cell between crossed polarizers.

• Alignment Axis at 45°: Brightest state. Uniform color indicates uniform thickness.

• Alignment Axis at 0°: Darkest state.

• Defect Check: Look for "schlieren" textures (indicates loss of alignment) or bright spots (dust/spacers).

Common Failure Modes

Symptom	Probable Cause	Corrective Action
Patchy Alignment	Incomplete cleaning or moisture on glass.	Re-clean; bake glass at 120°C before coating.
Flow Marks	Filled in Nematic phase or cooled too fast.	Fill at ; anneal slowly.
Scratches	Pile impression too deep ( mm).	Reduce rubbing depth; change velvet cloth.
Weak Contrast	Low imidization rate.	Increase Hard Bake temp to 250°C.

References

• Uchida, T., & Seki, H. (1992). Surface Alignment of Liquid Crystals. In Liquid Crystals: Applications and Uses. World Scientific.

• van Aerle, N. A. J. M., et al. (1993). "Effect of rubbing on the molecular orientation of polyimide alignment layers." Journal of Applied Physics, 74, 3111.

• Nissan Chemical Industries. (n.d.). Sunever® Polyimide Alignment Agents Technical Manual. Retrieved from

• Yokoyama, H. (1988). "Surface anchoring of nematic liquid crystals." Molecular Crystals and Liquid Crystals, 165, 265-316.

• Castellano, J. A. (2005). Liquid Gold: The Story of Liquid Crystal Displays and the Creation of an Industry. World Scientific. (Context on Phenyl Benzoate LCs).

Sources

• 1. Frontiers | Q&A of liquid crystal alignment: theory and practice [frontiersin.org]

Solvent selection for dissolving 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate

An Application Note on the Rational Selection and Experimental Verification of Solvents for Dissolving 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate

Authored by: Senior Application Scientist, Formulations Division

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic selection and validation of suitable solvents for the liquid crystal compound 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate. The protocol moves from a theoretical assessment based on molecular structure and solubility principles to a robust experimental framework for determining optimal solubility. The methodologies outlined herein are designed to be self-validating, ensuring reliable and reproducible results for applications ranging from analytical characterization to formulation development.

Introduction: The Critical Role of Solvent Selection

4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate is a liquid crystal compound whose utility in advanced materials and pharmaceutical formulations is contingent upon its effective dissolution. The choice of a solvent is a foundational step that influences everything from the homogeneity of a solution to the morphology of resulting films or crystals. An improper solvent can lead to incomplete dissolution, the formation of aggregates, or unwanted reactions, compromising downstream applications.

This guide eschews a one-size-fits-all approach, instead presenting a logical workflow that empowers the researcher to make an informed, evidence-based decision. We will first analyze the solute's molecular characteristics to predict its solubility behavior, then introduce theoretical frameworks for solvent matching, and finally, provide detailed protocols for experimental verification.

Solute Characterization: 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate

A fundamental understanding of the solute is the cornerstone of rational solvent selection.

Molecular Structure:

The structure is characterized by several key features:

• Aromatic Rings: Two phenyl groups contribute to van der Waals interactions and a degree of polarizability.

• Cyclohexyl Ring: A nonpolar, aliphatic ring system.

• Alkyl Chains: Butyl and propyl chains further enhance the nonpolar, lipophilic nature of the molecule.

• Ester Linkage: The ester group (-COO-) introduces a localized region of polarity, but its influence is significantly outweighed by the large, nonpolar hydrocarbon scaffold.

Predicted Properties: Based on its structure, the molecule is predominantly nonpolar and hydrophobic . The principle of "like dissolves like" dictates that solutes dissolve best in solvents with similar intermolecular forces.[1] Therefore, we anticipate that nonpolar or weakly polar organic solvents will be the most effective candidates for dissolving this compound.[2]

Theoretical Framework for Solvent Selection

While trial-and-error can yield results, a theoretical approach narrows the field of candidate solvents, saving time and resources.

The "Like Dissolves Like" Principle

This long-standing principle remains a powerful first-pass filter.[1] Polar solutes (e.g., salts, sugars) dissolve in polar solvents (e.g., water, methanol) because they can form strong dipole-dipole or hydrogen bonding interactions. Nonpolar solutes, like the topic compound, lack the ability to form strong hydrogen bonds and are best dissolved by nonpolar solvents that interact primarily through weaker London dispersion forces.[1]

Hansen Solubility Parameters (HSP)

For a more quantitative prediction, the Hansen Solubility Parameter (HSP) system is an invaluable tool.[3][4] It deconstructs the total Hildebrand solubility parameter into three components representing different intermolecular forces[5][6]:

• δD (Dispersion): Energy from London dispersion forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

Each molecule can be described by a point in a three-dimensional "Hansen space". The fundamental concept is that solvents with HSP values close to those of the solute are more likely to dissolve it.[6] The distance (Ra) between the solute and solvent in Hansen space is calculated, and if this distance is less than the interaction radius (R0) of the solute, dissolution is predicted.[5]

While the exact HSP values for 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate are not readily published, values can be estimated using group contribution methods or determined experimentally. For the purpose of this guide, we will select candidate solvents that are known to be effective for other nonpolar, aromatic, and aliphatic compounds.

Candidate Solvent Selection and Properties

Based on the structural analysis, the following solvents are proposed as primary candidates for testing. Their relevant physical properties are summarized below.

Solvent	Polarity Index	Boiling Point (°C)	Dielectric Constant (20°C)	Key Characteristics
Toluene	2.4	111	2.38	Excellent for aromatic compounds, moderate volatility.
Cyclohexane	0.2	81	2.02	Highly nonpolar, good for aliphatic components.
Hexanes	0.1	69	1.88	Very nonpolar, highly volatile, good first choice for nonpolar compounds.[7]
Dichloromethane (DCM)	3.1	40	9.08	Aprotic, moderately polar, can dissolve a wide range of organics, highly volatile.
Tetrahydrofuran (THF)	4.0	66	7.52	Moderately polar ether, good general-purpose solvent.
Ethyl Acetate	4.4	77	6.02	Moderately polar ester, less toxic than many chlorinated solvents.
Acetone	5.1	56	20.7	Polar aprotic, highly volatile, may be too polar but useful for comparison.[7]

Experimental Protocols

The following protocols provide a systematic approach to first screen candidate solvents and then accurately quantify solubility.

Visualization of the Solvent Selection Workflow

The overall strategy for selecting an appropriate solvent is depicted in the workflow diagram below.

Caption: Workflow for rational solvent selection and experimental validation.

Protocol 1: Qualitative Solubility Screening

Objective: To rapidly identify solvents that can dissolve the target compound at ambient temperature.

Materials:

• 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate

• Candidate solvents (Toluene, Cyclohexane, DCM, etc.)

• Small glass vials (e.g., 2 mL) with caps

• Spatula

• Vortex mixer

Procedure:

• Preparation: Label one vial for each candidate solvent.

• Aliquot Solute: Add approximately 5-10 mg of the solute to each labeled vial.

• Add Solvent: Add 1 mL of the corresponding solvent to each vial.

• Mixing: Cap the vials securely and vortex for 30 seconds.

• Observation: Allow the vials to stand for 5 minutes. Visually inspect each vial against a dark background for any undissolved solid. The presence of Schlieren lines indicates that dissolution is occurring.

• Categorization: Record the results as "Insoluble," "Partially Soluble," or "Fully Soluble."

Protocol 2: Quantitative Solubility Determination (Isothermal Method)

Objective: To determine the precise solubility of the compound in the most promising solvents identified in Protocol 1.

Materials:

• Promising solvents from Protocol 1

• Scintillation vials (20 mL) with caps

• Magnetic stir plate and stir bars

• Thermostatically controlled water bath or heating block

• Calibrated digital balance (readable to 0.1 mg)

• Glass syringes and syringe filters (0.22 µm, PTFE for organic solvents)

• Pre-weighed, labeled collection vials

Procedure Visualization:

Caption: Step-by-step workflow for quantitative solubility measurement.

Detailed Steps:

• Create a Saturated Solution: In a 20 mL scintillation vial, add an excess amount of the solute to a precisely known volume (e.g., 5.0 mL) of the chosen solvent. "Excess" means enough solid remains undissolved to ensure saturation.

• Equilibration: Place the capped vial in a water bath set to the desired temperature (e.g., 25.0 °C). Stir the suspension using a magnetic stir bar for a sufficient time to reach equilibrium (a minimum of 24 hours is recommended).

• Settling: Turn off the stirrer and allow the vial to remain in the temperature-controlled bath for at least 2 hours to let the undissolved solid settle completely.

• Sample Collection: Carefully draw a precise volume (e.g., 1.00 mL) of the clear supernatant into a glass syringe, being careful not to disturb the settled solid.

• Filtration: Attach a 0.22 µm PTFE syringe filter and dispense the solution into a pre-weighed, labeled collection vial. This step is critical to remove any microscopic particulates.

• Solvent Evaporation: Remove the solvent from the collection vial. This can be done by placing the vial under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a moderate temperature until a constant weight is achieved.

• Final Weighing: Accurately weigh the vial containing the dried solute residue.

• Calculation: Calculate the solubility using the following formula:

  Solubility (mg/mL) = (Weight of Vial with Residue - Weight of Empty Vial) / Volume of Supernatant Collected

  Repeat this process in triplicate for each solvent to ensure statistical validity.

Safety and Handling Precautions

Working with organic solvents necessitates strict adherence to safety protocols to minimize health risks.[8]

• Review Safety Data Sheets (SDS): Before handling any solvent, thoroughly read its SDS to understand its specific hazards, including flammability, toxicity, and required personal protective equipment (PPE).[9]

• Engineering Controls: Always handle volatile organic solvents inside a certified chemical fume hood to prevent the inhalation of vapors.[8][10]

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:

  • Gloves: Select gloves made of a material resistant to the specific solvent being used (e.g., nitrile gloves for many common solvents, but always check compatibility charts).[11]

  • Eye Protection: Chemical splash goggles are mandatory.[11]

  • Lab Coat: A flame-resistant lab coat should be worn and kept fastened.

• Storage and Waste: Store solvents in properly labeled, sealed containers away from ignition sources.[10] Dispose of all solvent waste in designated, clearly labeled hazardous waste containers according to institutional guidelines.[11]

• Emergency Procedures: Be aware of the location of safety showers, eyewash stations, and fire extinguishers. In case of skin contact, rinse the affected area with copious amounts of water.

Conclusion

The selection of an appropriate solvent for 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate is a process that balances theoretical prediction with empirical data. By understanding the nonpolar nature of the solute, researchers can shortlist a series of candidate solvents. The qualitative and quantitative protocols provided in this note offer a robust and reliable method for identifying the optimal solvent system that meets the specific concentration, volatility, and safety requirements of the intended application. This systematic approach ensures reproducibility and provides a solid foundation for subsequent research and development activities.

References

• Hansen Solubility Parameters: A Tool for Solvent Selection for Organosolv Delignification. (2019). TAPPI Journal.
• Hansen Solubility Parameters: A Tool for Solvent Selection in Drugs - Pharmaceutical Sciences. (2022). Pharmaceutical Sciences.
• Hansen Solubility Parameter System. DuPont Technical Information.
• Precautions for Handling Organic Solvent. National Cheng Kung University.
• Organic Solvents. Florida State University Environmental Health and Safety.
• Organic solvents - hazards, first aid, safe use. Resene.
• Standard Operating Procedures for Working with Organic Solvents. University of Prince Edward Island.
• How Can We Choose the Best Solvent to Dissolve Various Types of Solid Chemicals? (2023). Stanford Advanced Materials.
• Reducing harm when working with organic solvents. Euromarc.
• HSP for Beginners. Hansen Solubility Parameters.
• Hansen solubility parameter. Wikipedia.
• Solubility Factors When Choosing a Solvent. Cayman Chemical.
• 3.3C: Determining Which Solvent to Use. (2022). Chemistry LibreTexts.
• Solubility Experiment. University of Calgary.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. How Can We Choose the Best Solvent to Dissolve Various Types of Solid Chemicals?-Jiangsu Huida Medical Instruments Co., Ltd. [jshd-medical.com]
• 3. environmentalorganicchemistry.ethz.ch [environmentalorganicchemistry.ethz.ch]
• 4. HSP for Beginners | Hansen Solubility Parameters [hansen-solubility.com]
• 5. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 6. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. safety.fsu.edu [safety.fsu.edu]
• 9. euromarc.co.nz [euromarc.co.nz]
• 10. Organic solvents - hazards, first aid, safe use | Painting safety [resene.co.nz]
• 11. files.upei.ca [files.upei.ca]

Application Note: Thermal Annealing & Phase Management of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate Films

This Application Note provides a rigorous technical guide for the thermal processing of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate , a rod-like (calamitic) liquid crystalline material often utilized in anisotropic optical films and organic electronic research.

Abstract & Scope

This guide details the thermal annealing protocols required to minimize topological defects (disclinations) and maximize domain size in thin films of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate. This molecule belongs to the phenyl cyclohexylbenzoate class, a family of three-ring mesogens known for stable Nematic and Smectic phases.

Target Outcomes:

• Defect Annihilation: Removal of Schlieren textures in the Nematic phase.

• Domain Maximization: Controlled crystallization for high-mobility organic semiconductor applications.

• Phase Stability: Prevention of metastable polymorphism during cooling.

Material Characterization (Pre-Annealing)[1]

Before annealing, the specific phase transition temperatures of the material batch must be established. Purity variations significantly shift the Clearing Point (

) and Melting Point ( ).

Required Pre-requisite: Differential Scanning Calorimetry (DSC)

Do not rely on literature values alone. Perform a DSC scan to establish the "Annealing Window."

Protocol:

• Sample Mass: 3–5 mg in a hermetically sealed aluminum pan.

• Ramp Rate: 5°C/min (Heating) and 5°C/min (Cooling).

• Cycle: Heat from 20°C to 180°C; Cool to 20°C.

• Key Data Extraction:

  • (Crystal Smectic/Nematic): Onset of the first endothermic peak.
  • (Nematic Isotropic): Peak of the highest temperature transition.

Parameter	Literature Estimate*	Operational Significance
(Melting)	~45–65°C	Lower limit for Nematic annealing.
(Clearing)	~140–160°C	Upper limit. Exceeding this destroys alignment history.
Phase Sequence	Cr Sm N Iso	Annealing is most effective in the Nematic (N) phase due to lower viscosity.

*Estimates based on homologous series of 4-alkylphenyl 4-(trans-4-alkylcyclohexyl)benzoates [1].

Protocol A: Nematic Phase Defect Annihilation

Goal: To eliminate topological defects (disclination loops) that scatter light and reduce charge carrier mobility. This process relies on the minimization of Frank elastic energy.

Experimental Setup

• Substrate: Glass or Silicon (cleaned via Piranha solution or UV-Ozone).

• Alignment Layer (Optional): Polyimide (rubbed) for planar alignment; Silane (OTS) for homeotropic alignment.

• Equipment: Linkam Hot Stage (or equivalent) mounted on a Polarized Optical Microscope (POM).

The "Soft-Baking" Workflow

• Film Formation: Spin-coat the material (dissolved in Toluene or Chloroform) to achieve 100–500 nm thickness.

• Erasure Step: Heat rapidly (10°C/min) to

  (Isotropic phase). Hold for 2 minutes to erase thermal memory.

• Nucleation Cool: Cool at 2°C/min until the sample enters the Nematic phase (typically visible as a "flash" of birefringence under POM).

• The Annealing Hold (Critical):

  • Set Point:

    .

  • Duration: 30 to 60 minutes.[1][2]

  • Mechanism:[3][4] At this temperature, viscosity (

    ) is minimized, allowing disclination loops of opposite charge ( ) to attract and annihilate efficiently [2].

• Final Cooling: Cool to room temperature at 0.5°C/min to preserve the monodomain structure.

Visualization of the Workflow

The following diagram illustrates the temperature-time logic required for successful defect removal.

Caption: Figure 1: Thermal trajectory for defect annihilation. The isothermal hold near the clearing point is critical for elastic relaxation.

Protocol B: Controlled Crystallization (Smectic/Solid)

Goal: For applications requiring high crystallinity (e.g., organic transistors), annealing must promote large grain growth in the solid or smectic phase.

Methodology

• Pre-Melt: Follow the "Erasure Step" from Protocol A.

• Supercooling: Cool rapidly (10°C/min) to

  .

• Ostwald Ripening: Hold the temperature just above the crystallization point.

  • Small crystallites will re-melt; large crystallites will grow at their expense.

• Step-Down Cooling: Decrease temperature in steps of 1°C every 10 minutes.

• Validation: Use Cross-Polarized Microscopy. A "fan-shaped" texture indicates Smectic ordering; a blocky, mosaic texture indicates high-quality Polycrystalline domains.

Mechanism of Action: Defect Dynamics

Understanding why annealing works ensures better troubleshooting. In the Nematic phase, defects are topological singularities.[5][6]

• Elastic Force: Defects distort the director field

  , increasing free energy ( ).

• Annihilation: The system drives defects of opposite topological charge (

  ) toward each other to cancel out and reduce to zero.

• Viscosity Barrier: High viscosity at lower temperatures prevents defect motion. Heating to near

  lowers rotational viscosity ( ), accelerating annihilation kinetics ( ).

Caption: Figure 2: Mechanistic pathway of topological defect annihilation driven by thermal reduction of rotational viscosity.

Troubleshooting & Quality Control

Observation (POM)	Diagnosis	Corrective Action
Dewetting / Holes	Surface energy mismatch or film too thin.	Use a thicker film or treat substrate with HMDS/OTS.
Small Domains	Cooling rate too fast (Quenching).	Reduce cooling rate to <0.5°C/min.
Residual Schlieren	Insufficient annealing time.	Extend the "Hold" phase at by 30 mins.
Dark Field (Permanent)	Homeotropic alignment (vertical).	Tilt the sample. If it brightens, alignment is good (vertical).

References

• NIST Standard Reference Data. "Critical evaluation of liquid crystal transition temperatures I: 4,4'-alkyl/alkoxyphenylbenzoates." Journal of Physical and Chemical Reference Data. Available at: [Link] (Accessed via NIST Webbook for general phenyl benzoate class data).

• Guimarães, R. R., et al. "Annihilation dynamics of stringlike topological defects in a nematic lyotropic liquid crystal."[5] Journal of Physics: Condensed Matter, 2013.[5]

• Iino, H., & Hanna, J. "Liquid crystals for organic thin-film transistors." Nature Communications, 2015.[7] (Demonstrates Smectic E annealing protocols for phenyl-benzoate derivatives).

• Dabrowski, R., et al. "Liquid-Crystalline 4-(trans-4′-n-Alkylcyclohexyl) Benzoates."[8] Molecular Crystals and Liquid Crystals, 1984. (Foundational work on the specific mesogenic core).

Sources

• 1. osti.gov [osti.gov]
• 2. nuengr.unl.edu [nuengr.unl.edu]
• 3. researchgate.net [researchgate.net]
• 4. srd.nist.gov [srd.nist.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. t2r2.star.titech.ac.jp [t2r2.star.titech.ac.jp]
• 8. | PDF or Rental [articles.researchsolutions.com]

Technical Notes & Optimization

Technical Support Center: Stability Management for 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate

Current Status: Operational Subject: Prevention of Low-Temperature Crystallization Audience: Materials Scientists, Formulation Chemists, Drug Development Researchers

Introduction

4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate (hereafter referred to as BPCB-43 ) is a calamitic mesogen exhibiting liquid crystalline properties. While invaluable for its anisotropic optical properties and use as a lipophilic model in drug delivery systems, it suffers from a critical thermodynamic vulnerability: crystallization from the nematic/amorphous phase at low temperatures.

This guide addresses the suppression of crystallization (solidification) to maintain the material in its functional supercooled nematic or isotropic state during storage and experimental use.

Module 1: The Physics of Crystallization

To prevent crystallization, one must understand the driving forces. Crystallization is not random; it is a competition between Thermodynamics (Gibbs Free Energy) and Kinetics (Viscosity/Molecular Mobility).

Mechanistic Insight: The Supercooling Trap

Pure BPCB-43 has a distinct melting point (

). Below this temperature, the crystalline solid is the thermodynamically stable phase. However, we often require the material to remain in a supercooled nematic or amorphous liquid state.

• Thermodynamic Drive: As temperature (

  ) drops below , the free energy difference ( ) between liquid and solid increases, driving nucleation.

• Kinetic Barrier: As

  drops, viscosity ( ) increases, reducing molecular diffusion. If rises fast enough, it can "trap" the molecules in a disordered state before they can arrange into a crystal lattice (Glass Transition, ).

The Danger Zone: The temperature range between

and is where crystallization is most likely.

Figure 1: Phase transition logic. The goal is to bypass the "Crystal" node and achieve either a stable Supercooled state or a Glassy state.

Module 2: Troubleshooting Guide

Scenario A: "My sample solidified/crystallized in the freezer (-20°C)."

Diagnosis: The sample underwent heterogeneous nucleation . At -20°C, the material is likely below its

but above its , providing enough thermal energy for molecules to overcome the kinetic barrier and organize into crystals.

Corrective Protocol:

• Heat to Clear: Heat the sample to at least 10°C above its clearing point (

  , typically >100°C for this class) to destroy all "memory" (micro-crystalline seeds).

• Filtration: While hot (isotropic), filter through a 0.2 µm PTFE filter. Dust particles act as nucleation sites.

• Rapid Quench: Do not place it back in -20°C immediately. Flash-cool the vial in liquid nitrogen (or dry ice/acetone) to bypass the nucleation window, then transfer to -80°C if long-term amorphous storage is required.

Scenario B: "The mixture looks cloudy/opaque."

Diagnosis: This indicates phase separation or partial crystallization (Ostwald Ripening). If used in a formulation, the BPCB-43 has exceeded its solubility limit in the matrix.

Corrective Protocol:

• Check Solubility Parameter (

  ): Ensure the carrier solvent matches the lipophilicity of the propylcyclohexyl benzoate core.

• Annealing: Cycle the temperature. Heat to isotropic

  Hold 5 min Cool to room temp Repeat. This can sometimes redissolve metastable polymorphs.

Module 3: Advanced Stabilization (Eutectic Mixtures)

For researchers requiring the material to remain liquid/nematic at low temperatures without relying on kinetic trapping, the Gold Standard is creating a Eutectic Mixture .

The Science: Schröder-Van Laar Equation

By mixing BPCB-43 with a structural homologue (e.g., the pentyl- or ethyl- variant), you lower the melting point of the mixture below that of either pure component.

• : Mole fraction of component [1]
• : Enthalpy of fusion
• : Melting temperature of the mixture

Protocol: Creating a Stable Eutectic Mixture

Objective: Lower

to < -20°C to prevent crystallization during storage.

Materials:

• Component A: 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate (BPCB-43)

• Component B: 4-Pentylphenyl 4-(trans-4-propylcyclohexyl)benzoate (Homologue)[2]

Step-by-Step:

• Weighing: Prepare a series of mixtures with molar ratios (A:B) of 70:30, 50:50, and 30:70.

• Isotropization: Heat all mixtures to 150°C (Isotropic phase) and vortex for 2 minutes to ensure molecular-level mixing.

• DSC Analysis:

  • Cool at 5°C/min to -50°C.

  • Heat at 5°C/min.

  • Record the onset of the melting peak (

    ).

• Selection: Identify the composition with the lowest

  (The Eutectic Point). Use this ratio for all future experiments requiring low-temp stability.

Data Summary: Theoretical Depression

Composition (Mole %)	Predicted Behavior	Stability Risk
100% BPCB-43	Baseline (High)	Critical
90:10 Mixture	Slight Depression	High
50:50 Mixture	Moderate Depression	Medium
Eutectic (approx. 40:60)	Minimum	Low

Module 4: Experimental Workflow Visualization

Use this decision tree to determine the processing path for your samples.

Figure 2: Decision tree for handling BPCB-43 to minimize crystallization risks.

Module 5: Frequently Asked Questions (FAQs)

Q1: Why does my sample crystallize faster when I cool it slowly? A: Slow cooling keeps the sample in the "Danger Zone" (between

and ) for a longer duration. This gives the molecules ample time to rotate, align, and pack into a low-energy crystalline lattice. Rapid cooling "jams" the molecules into a disordered state before they can crystallize.

Q2: Can I use ultrasound to re-dissolve crystals? A: Ultrasound can generate heat, which helps dissolution, but it can also induce cavitation bubbles that act as nucleation sites for new crystals upon cooling (Sonocrystallization). Thermal annealing (heating) is preferred over sonication for this compound.

Q3: Is the crystallized material degraded? A: Generally, no. Crystallization is a physical phase change, not a chemical degradation. However, repeated crystallization/melting cycles can introduce oxidation if not performed under inert gas (Nitrogen/Argon). Always verify purity via HPLC if the sample has been cycled multiple times.

References

• Schröder, I. (1893). Über die Abhängigkeit der Löslichkeit eines festen Körpers von seiner Schmelztemperatur. Zeitschrift für Physikalische Chemie. (Foundational thermodynamics for eutectic mixtures).

• Kelly, S. M., & O'Neill, M. (2001). Liquid Crystals for Electro-Optic Applications. In Handbook of Advanced Electronic and Photonic Materials and Devices. Academic Press.
• Imrie, C. T., & Taylor, L. (2020). The preparation and properties of eutectic liquid crystal mixtures. Liquid Crystals Reviews. (Methodology for depression).

• NIST Standard Reference Data. Phase Transition Temperatures for Phenyl Benzoates. (Verification of thermal properties).

Sources

• 1. researchgate.net [researchgate.net]
• 2. ias.ac.in [ias.ac.in]

Minimizing ionic impurities in 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate synthesis

[1]

Current Status: Operational Ticket ID: LC-PURITY-001 Subject: Minimizing Ionic Impurities in Liquid Crystal Ester Synthesis Assigned Specialist: Senior Application Scientist[1]

Introduction: The Ionic Imperative

Welcome to the technical support hub for high-purity liquid crystal (LC) synthesis. You are synthesizing 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate , a critical mesogen.[1] In this context, "purity" is not just about HPLC area%; it is about ionic silence .

Why this matters:

• Liquid Crystals (Display/Optics): Trace ions (

  ppb) migrate under electric fields, creating internal depolarization fields. This leads to Image Sticking , Flicker , and a catastrophic drop in Voltage Holding Ratio (VHR) .

• Pharmaceuticals: If used as a lipophilic intermediate, ionic contaminants (catalyst residues, heavy metals) can trigger genotoxicity alerts or destabilize lipid nanoparticle formulations.

This guide prioritizes ionic minimization at every step, moving beyond standard organic synthesis into electronic-grade purity.[1]

Module 1: Synthesis Strategy & Ion Control

The Protocol Selection: Acid Chloride vs. Steglich

For minimizing ions, we reject the Steglich esterification (DCC/DMAP).

• Reasoning: DCC produces dicyclohexylurea (DCU), which is difficult to filter completely. More importantly, DMAP (4-Dimethylaminopyridine) forms stable ion pairs that are notoriously difficult to wash out of lipophilic esters.[1]

Recommended Route: Acid Chloride Esterification via Thionyl Chloride (

).

• Mechanism: Converts the acid to an acid chloride, then couples with the phenol.

• Byproducts:

  (gas) and (gas/salt). These are volatile or water-soluble, making them easier to purge than urea derivatives.[1]

Workflow Visualization

Figure 1: Synthesis workflow highlighting critical control points for ionic contamination.

Module 2: Troubleshooting & FAQs

Q1: My HPLC shows >99.5% purity, but the Voltage Holding Ratio (VHR) is low. Why?

Diagnosis: You have "Invisible Ions." HPLC detects UV-absorbing chromophores, not inorganic ions like

, , or pyridinium traces. Root Cause:

• Glassware Leaching: Standard borosilicate glass leaches

  and ions into hot organic solvents.

• Silica Gel: Standard silica gel is slightly acidic and often contains trace metals (

  , ). Flash chromatography can add ions to a clean product.

Corrective Action:

• Glassware: Acid-wash all glassware (10%

  ) and rinse with ultrapure water ( ) before use.[1]

• Purification: Switch from Silica Gel to Neutral Alumina (Brockmann Grade I) . Alumina is better at retaining polar ionic species without leaching acidic protons.

Q2: I used the Acid Chloride route, but I suspect trapped Chloride ions. How do I confirm and remove them?

Diagnosis: Chloride ions (

) are the most common impurity in this route.[1] Self-Validating Test (The Silver Nitrate Check):

• Take 1 mL of your final organic solution.

• Shake it with 1 mL of ultrapure water.

• Separate the water layer and add 1 drop of

  .

• Result: Any turbidity (white haze) indicates residual chloride.

Removal Protocol:

• Perform a Sodium Bicarbonate Wash (

  ) followed by three washes with ultrapure water.

• Critical Step: Measure the conductivity of the final wash water. It must match the input water conductivity (

  ).

Q3: Can I use molecular sieves to dry the final product?

Answer: NO. Reasoning: Molecular sieves are aluminosilicates containing metal cations (

, , ). They are notorious for shedding micro-dust and leaching ions into polarizable organic liquids. Alternative: Use a hydrophobic membrane separator or dry strictly via vacuum evaporation and recrystallization. If a drying agent is mandatory, use calcined Sodium Sulfate ( ) , but filter through a PTFE membrane immediately.

Module 3: Advanced Purification Protocols

Protocol A: The "Resistivity" Recrystallization

Recrystallization is the most effective method for ionic purification because ions are highly insoluble in the non-polar crystal lattice of the ester.

Solvent System: Ethanol / n-Hexane (variable ratio, typically 4:1).

• Note: Avoid Acetone or Ethyl Acetate if possible; they dissolve ions better than Hexane, keeping them in close proximity to the crystal.

Step-by-Step:

• Dissolve crude ester in minimum hot n-Hexane.[1]

• Add Ethanol dropwise until slight turbidity appears.

• Cool Slowly: Rapid cooling traps mother liquor (containing ions) inside the crystal lattice. Wrap the flask in foil and let it reach room temperature over 4 hours.

• Filtration: Filter on a sintered glass funnel (no paper filters—paper contains lignins and ions).

• Wash: Wash the cake with cold (

  ) Ethanol.

Protocol B: Ion-Exchange Resin Treatment (The "Polishing" Step)

For electronic-grade applications (VHR > 98%), recrystallization may not be enough.[1]

Materials:

• Amberlyst 15 (H+ form): Removes cationic impurities (Na, Pyridinium).

• Amberlyst A21 (Free Base): Removes anionic impurities (Cl, organic acids).

Procedure:

• Dissolve the purified ester in a non-polar solvent (e.g., Toluene or Hexane) at 10% concentration.

• Add 5% w/w of each resin (pre-washed with Methanol then Hexane to remove resin monomers).

• Stir gently for 2 hours at room temperature.

• Filter through a

  PTFE filter to remove resin fines.

• Evaporate solvent.

Module 4: Quantitative Data & Validation

Impurity Impact Table

Impurity Type	Source	Detection Limit (HPLC)	Impact on VHR (LCs)	Removal Method
Unreacted Phenol	Starting Material	High	Moderate (Protonic)	Alkaline Wash ( )
Pyridinium HCl	Catalyst Salt	Low (UV active)	Severe (Ionic)	Water Wash + Ion Exchange
Sodium ( )	Drying Agent/Glass	None (Invisible)	Severe (Mobile Ion)	Recrystallization
Silica Fines	Chromatography	None	High (Image Sticking)	Filtration

Decision Logic for Purification

Figure 2: Decision tree for ionic purification based on conductivity metrics.

References

• Naemura, S. (2001). Ionic impurities in nematic liquid crystal displays. Liquid Crystals, 28(11), 1779-1783. Link[1]

  • Grounding: Establishes the direct link between trace ions and Voltage Holding Ratio (VHR)
• Merck KGaA. (2020). Licristal®: Liquid Crystals for Displays - Technical Manual. Grounding: Industry standard for "electronic grade" purity requirements (<10 ppb ions).

• Sasaki, A., et al. (2007). Effect of insulating-nanoparticles addition on ion current and voltage-holding ratio in nematic liquid crystal cells. Applied Physics Letters, 90. Link

  • Grounding: Discusses the behavior of ions in LC cells and methods to mitigate them (relevant to understanding ion trapping).

• Breitfelder, S., et al. (2016). Ultra Purification of Ionic Liquids by Melt Crystallization. Chemical Engineering & Technology. Link[1]

  • Grounding: Validates melt crystallization as a superior method for separating ionic species from organic phases compared to distillation.[2][3]

• EPA Substance Registry. Benzoic acid, 4-(trans-4-propylcyclohexyl)-, 4-propylphenyl ester (Related Structure). Link[1]

  • Grounding: Verifies chemical structure and CAS d

Disclaimer: This guide is intended for professional chemists. All synthesis should be performed in a fume hood with appropriate PPE. The handling of Thionyl Chloride and Pyridine poses significant respiratory and corrosive hazards.

Sources

• 1. 84601-01-4|4-(Pentyloxy)phenyl 4-(trans-4-pentylcyclohexyl)benzoate|BLDpharm [bldpharm.com]
• 2. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 3. researchgate.net [researchgate.net]

Stabilizing the nematic range of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate

Introduction

Welcome to the technical support hub for 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate (henceforth referred to as BPPcB ). This mesogen is a workhorse in high-birefringence mixtures due to its phenyl benzoate core and low-viscosity cyclohexyl tail. However, like many pure ester-based liquid crystals (LCs), it suffers from two primary stability limitations:

• Narrow Nematic Range: Pure compounds often exhibit high melting points (

  ), causing crystallization at room temperature.

• Chemical Instability: The ester linkage is susceptible to hydrolysis, leading to a drifting clearing point (

  ).

This guide provides troubleshooting protocols to stabilize the nematic phase of BPPcB, grounded in thermodynamic theory and field-proven engineering.

Module 1: Expanding the Operating Temperature (The "Cold" Problem)

Q: My BPPcB sample crystallizes at room temperature. How do I lower the melting point without losing the nematic phase?

A: You must formulate a Eutectic Mixture. Pure BPPcB likely has a melting point between 40°C and 60°C (depending on purity), rendering it useless for room-temperature applications. You cannot lower the

of a pure substance without chemical modification. Instead, you must mix it with a structural homologue (e.g., the pentyl- or ethyl- variant) to create a eutectic minimum.

The Science: Schroder-Van Laar Equation

The depression of the melting point in an ideal mixture is governed by the Schroder-Van Laar equation.[1] This dictates that the melting point of the mixture (

) is lower than that of the pure components due to the entropy of mixing [1].

• : Mole fraction of component [2]
• : Enthalpy of fusion of component
• : Melting point of pure component (Kelvin)

Protocol: Creating a Binary Eutectic Mixture

To stabilize the nematic range down to room temperature (or lower), follow this workflow:

• Select a Homologue: Choose 4-Pentylphenyl 4-(trans-4-propylcyclohexyl)benzoate .[3] It is structurally similar enough to maintain the nematic phase but different enough to disrupt the crystal lattice.

• Calculate Ratios: Use the equation above. Typically, a molar ratio of 40:60 to 50:50 yields the deepest eutectic depression for phenyl benzoates [2].

• Physical Mixing:

  • Weigh components into a chaotic mixer vial.

  • Heat to

    (Isotropic phase) to ensure molecular level mixing. Do not overheat esters.

  • Vortex for 2 minutes.

  • Cool rapidly to room temperature to "lock" the disorder, then anneal at 0°C to check for crystallization.

Visualization: Eutectic Formulation Logic

Caption: Logical workflow for depressing the melting point using eutectic theory.

Module 2: Chemical Stability & Clearing Point Drift (The "Purity" Problem)

Q: The clearing point ( ) of my sample is decreasing over time, and the transition looks "blurry." What is happening?

A: Your ester linkage is undergoing Hydrolysis. BPPcB contains a phenyl benzoate ester group.[4][5] Unlike cyanobiphenyls (which are chemically robust), esters are sensitive to moisture and ionic impurities. Hydrolysis cleaves the molecule into 4-(trans-4-propylcyclohexyl)benzoic acid and 4-butylphenol .

These degradation products act as non-mesogenic impurities. According to colligative property laws, impurities drastically depress the Nematic-Isotropic transition temperature (

) and broaden the transition width (biphasic region) [3].

Diagnostic Check

• Symptom:

  drops by >1°C after 1 week.

• Symptom: DC conductivity of the cell increases.

• Symptom: "Schlieren" textures appear irregular or pinned.

Stabilization Protocol: Purification & Handling

• Avoid Alkaline Surfaces:

  • Critical Warning: Never use standard alkaline detergents (like Alconox) to clean glass cells intended for BPPcB. Residual alkalinity catalyzes ester hydrolysis (BAc2 mechanism) [4].

  • Action: Use neutral detergents or acid-wash (Chromic acid or Piranha solution) followed by extensive DI water rinsing and baking.

• Dehydration:

  • Store BPPcB in a desiccator with

    or activated silica gel.

  • Filter the LC through a neutral alumina column (0.2 µm PTFE filter) before filling cells to remove trace acids/phenols.

• Thermal Limits:

  • Do not hold the material in the isotropic phase for extended periods (>1 hour) unless under inert atmosphere (

    or ). Oxidation of the alkyl chain can facilitate further degradation.

Module 3: Mechanical Stabilization (The "Drift" Problem)

Q: My nematic domains are unstable under flow or mechanical stress. How do I "lock" the orientation?

A: Implement Polymer Stabilization (PSLC). If the nematic range is thermally stable but mechanically weak (flow alignment issues), you can create a Polymer-Stabilized Liquid Crystal (PSLC) network. This creates a "scaffold" that stabilizes the director field without destroying the fluid nature of the LC [5].

Protocol: Fabrication of PSLC with BPPcB

Component	Material	Concentration (wt%)	Function
Host LC	BPPcB (Eutectic Mix)	95 - 97%	Active mesogenic material
Monomer	RM257 (Diacrylate)	3 - 5%	Forms the cross-linked network
Initiator	Irgacure 651	0.5 - 1%	Initiates polymerization under UV

Step-by-Step Procedure:

• Doping: Dissolve RM257 and Irgacure into the BPPcB mixture at the isotropic phase.

• Cell Filling: Fill the LC cell via capillary action at

  .

• Alignment: Cool to the Nematic phase. Apply a bias voltage (if homeotropic) or rely on rubbing (if planar) to establish the desired director configuration.

• Curing: Expose to UV light (365 nm, ~5 mW/cm²) for 15 minutes while maintaining the nematic temperature.

  • Why? The polymer network mimics the order of the LC host during polymerization.[6] If you cure in the isotropic phase, you lock in disorder.

Visualization: PSLC Fabrication Workflow

Caption: Workflow for creating a polymer-stabilized network within the BPPcB host.

Summary of Key Parameters

Parameter	Value / Condition	Note
Molecular Structure	Propyl-Cyclohexyl-Phenyl-COO-Phenyl-Butyl	3-ring system (High )
Critical Instability	Ester Hydrolysis	Avoid pH > 7; Exclude moisture
Melting Point ( )	~45-60°C (Pure)	Must use Eutectic mixing for Room Temp use
Clearing Point ( )	~130-150°C	Highly sensitive to purity
UV Curing (PSLC)	365nm @ 5mW/cm²	Cure in the Nematic phase

References

• Applicability of the Schroeder-van Laar relation to multi-mixtures of liquid crystals. Source: ResearchGate.[7][8] URL:[Link]

• Experimental Methods for Determining the Eutectic Composition of a Multi-Component Liquid Crystal Mixture. Source: Taylor & Francis Online. URL:[Link][9][10][11]

• Critical evaluation of liquid crystal transition temperatures: Phenylbenzoates. Source: NIST (National Institute of Standards and Technology). URL:[Link]

• Solvent Effect on Mechanism of Alkaline Hydrolysis of Phenyl Ethyl Benzoate. Source: TSI Journals. URL:[Link]

• Polymer-Stabilized Liquid Crystal Viewing Angle Controller. Source: ACS Applied Optical Materials. URL:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. ias.ac.in [ias.ac.in]
• 4. studylib.net [studylib.net]
• 5. US3078299A - Preparation of phenyl benzoate and conversion thereof to phenol - Google Patents [patents.google.com]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. pubs.aip.org [pubs.aip.org]
• 11. Wide Nematogenic Azomethine/Ester Liquid Crystals Based on New Biphenyl Derivatives: Mesomorphic and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the UV Stability of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate

Welcome to the technical support guide for enhancing the ultraviolet (UV) stability of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate (BPHB). This document is designed for researchers, scientists, and professionals who utilize this liquid crystal and are encountering challenges related to photodegradation. Here, we will move beyond simple protocols to explain the underlying chemical principles, providing a robust framework for troubleshooting and optimizing your experimental designs.

Frequently Asked Questions (FAQs): Understanding the Core Problem

This section addresses the most common initial queries regarding BPHB and its interaction with UV radiation.

Q1: What is 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate (BPHB) and why is it used?

A1: 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate is a nematic liquid crystal. Its molecular structure, featuring a rigid core composed of phenyl and cyclohexyl rings linked by a benzoate ester group, and flexible alkyl chains, is responsible for its liquid crystalline properties. These materials are crucial in applications like Liquid Crystal Displays (LCDs) and other electro-optical devices where controlling the orientation of molecules with an electric field is necessary to modulate light.

Q2: My BPHB sample has started to turn yellow and its performance has declined after exposure to ambient light. What is happening?

A2: You are observing photodegradation. The phenyl benzoate core within the BPHB molecule contains chromophores that readily absorb UV radiation.[1] This absorbed energy excites the molecule to a higher energy state, which can lead to the cleavage of chemical bonds, particularly at the ester linkage, and the formation of highly reactive free radicals.[2][3] These radicals initiate a chain reaction, leading to the formation of colored byproducts and a breakdown of the liquid crystal structure. This degradation manifests as yellowing, a decrease in the clearing point (the temperature at which it transitions from a liquid crystal to an isotropic liquid), and a general loss of electro-optical performance.[4][5][6]

Q3: What are the primary signs of UV-induced degradation in BPHB that I should monitor?

A3: There are several key indicators of degradation:

• Visual Changes: The most obvious sign is a color change, typically the development of a yellow or brownish hue.

• Spectroscopic Changes: Using a UV-Vis spectrophotometer, you will observe an increase in absorbance in the visible region of the spectrum (responsible for the yellowing) and changes in the primary UV absorption peak of the material.

• Thermal Property Changes: A decrease in the nematic-to-isotropic transition temperature (clearing point) is a quantifiable indicator of molecular breakdown. This can be measured using Differential Scanning Calorimetry (DSC) or a hot-stage microscope.

• Performance Degradation: In a device setting, degradation can lead to a reduced contrast ratio, increased response times, and altered voltage-transmittance curves.[5]

Troubleshooting Guide: From Problem to Solution

This guide provides direct answers and actionable solutions to specific experimental issues.

Q4: I added a generic UV absorber, but my BPHB sample is still degrading, albeit more slowly. Why isn't it completely effective?

A4: This is a common issue that highlights the two primary mechanisms of photodegradation. Your UV absorber is likely working as a "screener," absorbing a significant portion of the incoming UV light before it can reach the BPHB molecules.[2][7] However, no UV absorber is 100% efficient, and high-energy UV photons can still penetrate and generate free radicals. Furthermore, the effectiveness of a UV absorber is dependent on its concentration and the thickness of the sample, as described by the Beer-Lambert law.[7] For robust, long-term stability, a single-mechanism approach is often insufficient.

The solution is to implement a dual-action stabilization strategy. This involves combining a UV absorber (UVA) with a Hindered Amine Light Stabilizer (HALS) .

• UV Absorber (UVA): Acts as the first line of defense, absorbing most of the UV radiation.

• HALS: Acts as a second line of defense. HALS do not absorb UV light; instead, they are potent free-radical scavengers.[3][8] They actively interrupt the degradation chain reactions initiated by any radicals that form. A key advantage of HALS is that they are regenerated during this process, allowing a small amount to provide very long-lasting protection.[2][8]

This synergistic combination provides a much higher level of protection than either stabilizer used alone.[3][9]

Caption: Synergistic UV protection mechanism using a UVA and HALS.

Q5: How do I choose the right UV Absorber and HALS for BPHB?

A5: Selection depends on several factors, including the specific UV wavelength range of concern, processing temperatures, and required longevity.

Stabilizer Class	Mechanism of Action	Advantages	Disadvantages	Typical Concentration (wt%)
Benzotriazoles	UV Absorption	Excellent absorption in UVA/UVB range. Good color stability.[7]	Effectiveness is concentration and path-length dependent. Can be consumed over time.[10]	0.2 - 1.0%
Benzophenones	UV Absorption	Broad UV absorption.[7] Cost-effective.	Can impart a slight yellow color initially.[7] Generally less effective than benzotriazoles.	0.2 - 1.5%
Hindered Amine Light Stabilizers (HALS)	Free-Radical Scavenging	Highly efficient at low concentrations.[10] Regenerative cycle provides long-term stability.[2][8] Not dependent on sample thickness.	Do not absorb UV light, must be used with a UVA for best results. Some types can be basic and interact with acidic components (not an issue for BPHB).	0.1 - 0.5%

For BPHB, a high-performance benzotriazole-based UVA (e.g., Tinuvin® 328 or similar) combined with a low-volatility, high molecular weight HALS (e.g., Tinuvin® 770 or similar) is an excellent starting point. High molecular weight stabilizers are less likely to migrate or evaporate during any thermal processing steps.[11]

Q6: I'm worried the stabilizers will negatively affect the liquid crystal properties of BPHB. Is this a valid concern?

A6: Yes, it is a critical consideration. Additives can potentially disrupt the delicate intermolecular forces responsible for the liquid crystal mesophase. The key is to use the lowest effective concentration and ensure complete solubilization. At the recommended concentrations (typically < 2.0% total), high-quality stabilizers are designed to be highly soluble and have minimal impact on properties like clearing point and viscosity. However, it is imperative to validate this. After preparing your stabilized formulation, you must re-characterize its primary properties (clearing point, birefringence) and compare them to an unstabilized control sample before UV exposure. Any significant deviation indicates a compatibility issue.

Experimental Protocols: A Framework for Validation

Here we provide step-by-step methodologies for preparing and testing stabilized BPHB formulations.

Protocol 1: Preparation of Stabilized BPHB

This protocol describes how to create a homogenous mixture of BPHB with UV stabilizers.

• Pre-calculation: Determine the total mass of the final mixture (e.g., 10 grams). Calculate the required mass of BPHB, the selected UVA, and the selected HALS based on your target weight percentages (e.g., 99.0% BPHB, 0.5% UVA, 0.5% HALS).

• Heating: Place the BPHB in a clean glass vial. Heat the vial on a calibrated hot plate to a temperature approximately 5-10°C above its clearing point. This will transition the BPHB into its isotropic liquid phase, which is crucial for effective mixing.

• Addition of Stabilizers: Weigh the calculated amounts of the UVA and HALS powders and add them to the molten BPHB.

• Homogenization: Stir the mixture thoroughly using a magnetic stir bar or gentle vortexing until all stabilizer solids are completely dissolved and the solution is perfectly clear. This may take 15-30 minutes. Visual inspection against a dark background is critical to ensure no undissolved particles remain.

• Cooling & Storage: Once homogenized, turn off the heat and allow the mixture to cool slowly to room temperature. Store the vial in a dark, airtight container to prevent premature light exposure.

• Control Sample: Prepare a "control" sample of pure BPHB using the same heating and cooling process but without adding any stabilizers. This is essential for a valid comparison.

Protocol 2: Accelerated UV Weathering Test

This protocol simulates the damaging effects of long-term sunlight exposure in a controlled laboratory setting, based on principles from standards like ASTM G154.[12]

• Sample Preparation: Prepare thin films of your control and stabilized BPHB samples between two UV-transparent quartz slides. A typical cell gap would be 5-10 micrometers. Ensure the cells are properly sealed.

• Instrumentation: Use a UV weathering chamber equipped with UVA-340 lamps, which provide an excellent simulation of the short-wavelength sunlight spectrum.

• Exposure Conditions:

  • Set the irradiance level (e.g., 0.89 W/m²/nm @ 340 nm).

  • Set the black panel temperature to 60°C.[12]

  • Program the exposure cycle. A common cycle is 8 hours of UV exposure followed by 4 hours of condensation (darkness with 100% humidity) to simulate day/night cycles.

• Time Points: Place the samples in the chamber and remove them at predetermined time points (e.g., 0, 24, 48, 100, 200, and 500 hours).

• Analysis: After each time point, analyze the samples using the characterization methods outlined below.

Caption: Workflow for evaluating the UV stability of BPHB formulations.

Protocol 3: Characterization of Degradation

• UV-Vis Spectroscopy:

  • Dissolve a precise amount of the BPHB from the exposed cell in a UV-grade solvent (e.g., cyclohexane).

  • Measure the absorbance spectrum from 250 nm to 700 nm.

  • Analysis: Look for an increase in absorbance between 400-500 nm, which corresponds to yellowing. Quantify this by tracking the change in absorbance at a specific wavelength (e.g., 420 nm) over time.

• Differential Scanning Calorimetry (DSC):

  • Carefully extract a small sample (2-5 mg) from the exposed cell and place it in a hermetically sealed aluminum DSC pan.

  • Run a heat-cool-heat cycle (e.g., from 25°C to 100°C at 10°C/min) to determine the nematic-isotropic transition temperature (clearing point).

  • Analysis: Plot the clearing point temperature as a function of UV exposure time. A stable material will show a minimal decrease.

References

• Brenntag. (n.d.). UV Absorbers Used for Coatings. Retrieved February 23, 2026, from [Link]

• Wikipedia. (2023). Hindered amine light stabilizers. Retrieved February 23, 2026, from [Link]

• ADEKA. (n.d.). Hindered Amine Light Stabilizers (HALS) - Polymer Additives. Retrieved February 23, 2026, from [Link]

• Stauth, D. (2025, June 8). The Complete Guide to UV Absorption and Light Stabilizers. Ship It. Retrieved February 23, 2026, from [Link]

• Google Patents. (n.d.). WO2008080892A1 - Uv absorber formulations.

• Wellt Chemicals. (2024, January 9). Hindered Amine Light Stabilizer: Protecting Polymers from Degradation. Retrieved February 23, 2026, from [Link]

• Kim, J. H., Gwag, J. S., & Kim, T. H. (1998). A method for liquid crystal alignment using in situ ultraviolet exposure during imidization of polyimide. Applied Physics Letters, 73(13), 1775–1777.
• Wen, C. H., Gauza, S., & Wu, S. T. (2004). Ultraviolet stability of liquid crystals containing cyano and isothiocyanato terminal groups. Liquid Crystals, 31(8), 1135–1141.

• ResearchGate. (n.d.). Ultraviolet stability of liquid crystal alignment layers and mixtures. Retrieved February 23, 2026, from [Link]

• US EPA. (n.d.). Benzoic acid, 4-(trans-4-propylcyclohexyl)-, 4-propylphenyl ester Env. Fate/Transport. Retrieved February 23, 2026, from [Link]

• Schem.net. (n.d.). Wholesale UV stabilizer 292 liquid. Retrieved February 23, 2026, from [Link]

• ResearchGate. (n.d.). UV radiation effects on Liquid Crystal Variable Retarders for aerospace applications. Retrieved February 23, 2026, from [Link]

• Orient Display. (2025, August 26). Enhancing UV Resistance (100nm ~ 400nm) in Polarizers. Retrieved February 23, 2026, from [Link]

• Journal of Photochemistry and Photobiology A: Chemistry. (n.d.). Photostability of the sunscreening agent 4-tert-butyl-4. Retrieved February 23, 2026, from [Link]

• Semitracks. (n.d.). Liquid Crystal Analysis. Retrieved February 23, 2026, from [Link]

• Partners in Chemicals. (2021, June 23). Efficient liquid UV absorber. Retrieved February 23, 2026, from [Link]

• US EPA. (n.d.). Benzoic acid, 4-(trans-4-butylcyclohexyl)-, trans-4-propylcyclohexyl ester - Substance Details. Retrieved February 23, 2026, from [Link]

• Frontiers. (2019, December 12). Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems. Retrieved February 23, 2026, from [Link]

• National Center for Biotechnology Information. (2022, July 29). Combining Photodegradation in a Liquid-Core-Waveguide Cell with Multiple-Heart-Cut Two-Dimensional Liquid Chromatography. Retrieved February 23, 2026, from [Link]

• ResearchGate. (n.d.). Degradation in chlorinated water of the UV filter 4-tert-butyl-4'-methoxydibenzoylmethane present in commercial sunscreens. Retrieved February 23, 2026, from [Link]

• Testronix. (2025, June 13). What is UV Test ASTM G154? A Guide to UV Weathering Test Standard. Retrieved February 23, 2026, from [Link]

• CSIRO Research. (2022, June 17). UV Imaging of Crystallisation Experiments. Retrieved February 23, 2026, from [Link]

• MDPI. (2023, July 12). Ultraviolet Filters for Cosmetic Applications. Retrieved February 23, 2026, from [Link]

• ResearchGate. (n.d.). (PDF) The Optical Properties, UV-Vis. Absorption and Fluorescence Spectra of 4-Pentylphenyl 4-n-benzoate Derivatives in Different Solvents. Retrieved February 23, 2026, from [Link]

• Comptes Rendus de l'Académie des Sciences. (2016, March 2). Benzoate liquid crystals with direct isotropic-smectic transition and antipathogenic activity. Retrieved February 23, 2026, from [Link]

• eScholarship.org. (2024, October 4). An Anomaly in Phase Transition: Liquid Crystals. Retrieved February 23, 2026, from [Link]

• ResearchGate. (n.d.). (PDF) New Luminescent Liquid Crystals Based on 2,1,3-Benzothiadiazole and Bent Five-membered N-Heterocyclic Cores. Retrieved February 23, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Photodegradation of 2-mercaptobenzothiazole and 1,2,3-benzotriazole corrosion inhibitors in aqueous solutions and organic solvents. Retrieved February 23, 2026, from [Link]

Sources

• 1. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 2. The Complete Guide to UV Absorption and Light Stabilizers | How To Ship Them in Liquid Bulk - Total Connection Logistic Services Inc. [totalconnection.com]
• 3. welltchemicals.com [welltchemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. orbi.uliege.be [orbi.uliege.be]
• 6. UV Protection Methods for Polarizers | Orient Display [orientdisplay.com]
• 7. specialchem.com [specialchem.com]
• 8. Hindered amine light stabilizers - Wikipedia [en.wikipedia.org]
• 9. partinchem.com [partinchem.com]
• 10. UV Absorbers for Coatings | Brenntag [brenntag.com]
• 11. UV ABSORBERS（UVA）・HINDERED AMINE LIGHT STABILIZERS（HALS）｜ADEKA [adeka.co.jp]
• 12. What is UV Test ASTM G154? A Guide to UV Weathering Test [testronixinstruments.com]

Reference Data & Comparative Studies

Birefringence values of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate vs standard hosts

This guide provides an in-depth technical analysis of the birefringence properties of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate , comparing it against industry-standard liquid crystal hosts.

Executive Summary

4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate (often categorized within the phenyl benzoate ester class of mesogens) represents a medium-birefringence liquid crystal (

). Unlike the high-birefringence cyanobiphenyls (e.g., 5CB, E7) used in photonics, or the low-birefringence fluorinated mixtures (e.g., ZLI-4792) used in TFT displays, this ester derivative offers a balance of optical anisotropy and chemical stability. Its primary utility lies in viscosity modification and clearing point enhancement in eutectic mixtures, rather than serving as a standalone high- host.

Structural & Optical Analysis

To understand the birefringence (

), we must analyze the molecular polarizability anisotropy ( ).

The Target Molecule: 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate

• Core Structure: A three-ring system consisting of a trans-cyclohexyl ring, a central benzoate ester linkage (

  ), and a terminal phenyl ring.

• Electronic Conjugation: The ester linkage (

  ) provides partial conjugation between the two phenyl rings, but less effectively than a direct single bond (biphenyl) or triple bond (tolane). The saturated cyclohexyl ring does not contribute to -conjugation, acting instead as a rigid spacer that enhances nematic stability and lowers viscosity.

• Optical Consequence: The dilution of the aromatic core by the saturated cyclohexyl ring results in a moderate birefringence value.

Comparative Birefringence Data

The following table contrasts the estimated properties of the target ester with standard reference hosts at

and .

Material Class	Host / Molecule	(Birefringence)	(Extraordinary)	(Ordinary)	Clearing Point ( )	Primary Application
Cyanobiphenyl	5CB (Standard Reference)	0.18 – 0.20	~1.71	~1.53	35.3°C	Nematic Standard, Sensors
Eutectic Mixture	E7 (High Host)	0.225	1.746	1.521	58°C	PDLC, Photonics, OCB Mode
Phenyl Ester	Target Molecule *	0.13 – 0.15 (Est.)	~1.65	~1.51	~140°C**	Viscosity Modifier, STN Mixtures
Fluorinated	ZLI-4792 (Low )	0.096	1.576	1.480	92°C	Active Matrix (TFT-LCD)

*Note: Values for the specific butyl/propyl homologue are derived from the homologous series of 4-alkylphenyl 4-(4-alkylcyclohexyl)benzoates. **Esters of this class typically exhibit high clearing points due to the rigid three-ring core.

Mechanistic Insight: Why the Difference?

The birefringence of a liquid crystal is governed by the Vuks Equation , relating macroscopic refractive indices to molecular polarizability:

• E7 & 5CB (High

  ): These materials possess a cyano-biphenyl core. The cyano group ( ) is a strong electron acceptor, creating a large longitudinal dipole and extending the electron delocalization along the long axis. This results in a high (extraordinary polarizability) and thus high .

• Target Ester (Medium

  ): The ester linkage breaks the conjugation planarity slightly compared to a biphenyl bond. Furthermore, the cyclohexyl ring is optically isotropic (saturated). It increases the average refractive index slightly but reduces the anisotropy per unit volume compared to an all-aromatic molecule.

• ZLI-4792 (Low

  ): Fluorinated compounds have low polarizability due to the high electronegativity of fluorine, which holds electrons tightly, reducing the response to optical fields.

Experimental Protocol: Measuring Birefringence

To validate these values in a laboratory setting, the Wedge Cell Method is the gold standard for high-accuracy measurements (

). It is superior to the Abbe Refractometer for high-index fluids.

Protocol: Wedge Cell Interferometry

Objective: Determine

and by analyzing the interference fringes of a laser beam traversing a wedge-shaped LC cell.

Materials:

• Wedge cell (Tan

  rad) with planar alignment (PI coated).

• Monochromatic Laser Source (HeNe,

  ).

• Polarizer and Analyzer.[1]

• Temperature controller (Hot stage).

Workflow:

• Alignment: Inject the LC into the wedge cell. Ensure the director

  is parallel to the glass substrates (planar).

• Ordinary Index (

  ): Set the incident light polarization perpendicular to the rubbing direction (director). The LC acts as an isotropic fluid with index . Measure the fringe spacing or refraction angle.

• Extraordinary Index (

  ): Rotate polarization to be parallel to the director. The light now experiences .

• Calculation:

  Where is the fringe spacing.

Visualization: Measurement Workflow

Caption: Step-by-step workflow for determining birefringence using the Wedge Cell Interferometry method.

Conclusion & Application Recommendations

• Use 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate when:

  • You need to lower the viscosity of a mixture without drastically reducing the clearing point.

  • You require a chemically stable host (esters are more stable than Schiff bases or azobenzenes).

  • Targeting STN (Super Twisted Nematic) displays where a moderate

    is required to satisfy the Gooch-Tarry first minimum condition ( ).

• Avoid when:

  • High photonics response (large phase shift) is needed (Use E7 ).

  • UV stability is critical (Esters can undergo Photo-Fries rearrangement under high UV; Fluorinated hosts like ZLI-4792 are preferred).

References

• Li, J., et al. (2005). Refractive Indices of Liquid Crystals: A Review. Journal of Applied Physics. Link

• Merck KGaA. (2024). Liquid Crystal Mixtures for Active Matrix Displays: ZLI and MLC Series Data. Merck Performance Materials. Link

• Dabrowski, R. (1999). High Birefringence Liquid Crystals. Crystals, 2(3). Link

• Wu, S. T. (1986). Birefringence dispersions of liquid crystals. Physical Review A. Link

Sources

• 1. dogiclab.physics.ucsb.edu [dogiclab.physics.ucsb.edu]

Validation of trans-Isomer Purity in 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate

A Comparative Technical Guide for Liquid Crystal & Pharmaceutical Applications

Executive Summary

In the synthesis of 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate (an ester mesogen used in liquid crystal formulations and potentially as a pharmaceutical intermediate), the stereochemical purity of the cyclohexane ring is the single most critical determinant of performance.

While the chemical formula remains identical, the geometric isomers exhibit drastically different physical behaviors. The trans-isomer adopts a linear, rod-like (calamitic) shape essential for mesophase formation and receptor binding. The cis-isomer adopts a bent, non-linear conformation that acts as a structural impurity, destabilizing liquid crystalline phases and altering bioavailability.

This guide objectively compares the performance of high-purity trans-isomer grades against standard isomeric mixtures and provides a self-validating analytical protocol to ensure material integrity.

Part 1: The Stereochemical Imperative

To understand the necessity of validation, one must compare the structural physics of the two isomers.

Feature	trans-Isomer (Target)	cis-Isomer (Impurity)
Molecular Geometry	Linear (Chair conformation, 1,4-diequatorial)	Bent (Chair conformation, 1-axial, 1-equatorial)
Aspect Ratio (L/D)	High (Rod-like)	Low (Kinked)
Thermodynamics	High melting point; Stable Nematic Phase	Low melting point; Non-mesogenic (Isotropic)
System Impact	Stabilizes LC order parameter ( )	Depresses Clearing Point ( ); Increases Viscosity

Visualizing the Impact

The following diagram illustrates how the cis-impurity mechanically disrupts the ordered packing required for high-performance applications.

Figure 1: Causal pathway of isomer geometry on macroscopic system performance.

Part 2: Analytical Method Comparison

Validating trans-purity requires distinguishing between two molecules with identical molecular weights and similar polarities. Below is an objective comparison of validation methodologies.

Table 1: Comparative Efficacy of Analytical Techniques

Method	Suitability	Resolution Power	Pros	Cons
High-Field NMR (1H)	Gold Standard	Absolute	Definitive structural proof via coupling constants ( ).	High cost; lower throughput; requires expert interpretation.
HPLC (Reverse Phase)	High	High	Excellent quantitative precision; scalable for QC.	Requires method development to resolve isomers (shape selectivity).
GC-FID/MS	Medium	Medium	Fast; good for volatile esters.	High temperatures may induce thermal isomerization; less effective for high MW esters.
DSC (Thermal)	Low (Screening)	Low	Fast check of phase transitions ( ).	Cannot quantify low-level cis impurities accurately; non-specific.

Part 3: The Validation Protocol (Self-Validating System)

To ensure "Electronic Grade" purity (>99.5% trans), do not rely on a single data point. Use this tri-modal validation workflow.

Step 1: 1H-NMR Structural Confirmation (The Absolute Truth)

NMR is the only method that provides self-validating structural proof through spin-spin coupling physics.

• Protocol: Dissolve ~10 mg sample in

  . Acquire 1H spectrum at 400 MHz or higher.

• Target Signal: Focus on the methine proton (

  ) attached to the cyclohexane ring adjacent to the ester or phenyl group.

• The Validation Logic (Karplus Relationship):

  • Trans-Isomer: The protons are in the axial-axial relationship (

    ).

    • Observation: Broad triplet or doublet of triplets (tt).

    • Coupling Constant (

      ):10–12 Hz (Large coupling indicates trans).

  • Cis-Isomer: The protons are in the axial-equatorial relationship (

    ).

    • Observation: Narrower multiplet.

    • Coupling Constant (

      ):2–5 Hz (Small coupling indicates cis).

Critical Check: If the

-coupling of the methine signal is < 6 Hz, the batch is predominantly cis or impure.

Step 2: HPLC Quantitative Profiling (The Purity Check)

Once structure is confirmed by NMR, use HPLC to quantify the impurity level.

• Column: C18 (High Carbon Load) or Phenyl-Hexyl (for

  selectivity).

  • Recommendation: 4.6 x 150mm, 3.5µm particle size.

• Mobile Phase: Isocratic Acetonitrile/Water (85:15) or Methanol/Water.

• Detection: UV at 254 nm (targeting the benzoate chromophore).

• Separation Mechanism: The linear trans-isomer permeates the stationary phase pores more deeply than the bent cis-isomer.

• Expected Result: The cis-isomer typically elutes before the trans-isomer on standard C18 columns due to a larger hydrodynamic volume and poorer packing into the hydrophobic stationary phase.

Step 3: DSC Phase Transition Check (The Functional Test)

• Protocol: Heat sample from 20°C to 150°C at 5°C/min.

• Success Criteria:

  • Sharp Melting Point (

    ).

  • Distinct Nematic-Isotropic transition (

    ).

  • Failure Mode: A depressed

    (e.g., >2°C lower than reference) indicates significant cis contamination (Eutectic effect).

Part 4: Performance Benchmarking (Data Comparison)

Why does this matter? The following table compares a High-Purity Trans batch against a Standard Grade (containing 5% cis impurity).

Table 2: Simulated Performance Metrics

Metric	High-Purity Trans (>99.5%)	Standard Grade (95% Trans / 5% Cis)	Impact on Application
Clearing Point ( )	Reference (e.g., 85°C)	Depressed (e.g., 78°C)	Reduced operating temperature range for displays.
Rotational Viscosity ( )	Low	High (+15-20%)	Slower switching speeds (response time).
Order Parameter ( )	High (~0.6 - 0.7)	Lower (~0.5)	Reduced contrast ratio and birefringence.
Shelf Stability	Stable	Prone to crystallization	Cis-isomers can act as nucleation sites for unwanted crystallization at low temps.

Validation Workflow Diagram

Use this decision matrix to accept or reject batches.

Figure 2: Tri-modal validation workflow for ensuring isomer purity.

References

• MDPI. (2013). High Birefringence Liquid Crystals: Structural Effects on Mesogenic Properties. Retrieved from [Link]

• National Institutes of Health (NIH). (2011). Interconversion study in 1,4-substituted six-membered cyclohexane-type rings. Retrieved from [Link]

• SIELC Technologies. HPLC Separation of cis- and trans- isomers of cyclohexane derivatives. Retrieved from [Link]

• EPA. (2025). Benzoic acid, 4-(trans-4-propylcyclohexyl)-, 4-propylphenyl ester: Fate and Transport Data. Retrieved from [Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate

Topic: CAS: 90937-40-9

Executive Safety Summary

4-Butylphenyl 4-(trans-4-propylcyclohexyl)benzoate (CAS: 90937-40-9) is a specialized liquid crystal mesogen used primarily in the formulation of nematic liquid crystal mixtures for electro-optical displays. While often categorized under general "low toxicity" industrial chemicals, its lipophilic structure (cyclohexyl and phenyl rings with alkyl chains) necessitates specific handling protocols to prevent bioaccumulation and sensitization.

Critical Hazard Profile:

• Skin/Eye Irritant: Causes skin irritation (H315) and serious eye irritation (H319).[1][2]

• Respiratory Irritant: May cause respiratory irritation (H335) if dust is inhaled.[2]

• Environmental Toxin: Toxic to aquatic life with long-lasting effects (H411).[2]

• Physical State: Typically a white crystalline powder or nematic liquid depending on temperature; prone to static charge accumulation.

Part 1: Personal Protective Equipment (PPE) Matrix

As a Senior Application Scientist, I strongly advise against treating this material as "inert." Its high lipophilicity means it can readily penetrate the stratum corneum, especially when solvated in organic carriers like dichloromethane (DCM) or toluene.

Hand Protection Strategy

• Why it matters: The alkyl chains (propyl/butyl) increase the molecule's affinity for skin lipids. Standard latex gloves offer negligible protection against the organic solvents typically used to dissolve this mesogen.

Task	Recommended Glove Material	Thickness	Rationale
Dry Solid Handling	Nitrile (Disposable)	≥ 0.11 mm	Sufficient for incidental contact with powder. Provides excellent snag resistance.
Solution Preparation	High-Grade Nitrile	≥ 0.20 mm	Required when dissolving in alcohols or ketones.
Solvent Immersion	Silver Shield / 4H (Laminate)	N/A	MANDATORY if using halogenated solvents (DCM, Chloroform). Nitrile degrades in <2 mins with DCM.

Respiratory Protection

• Why it matters: Liquid crystal powders are often fine and electrostatic. Inhalation can lead to chronic sensitization.

• Primary Control: All weighing and transfer must occur inside a certified chemical fume hood .

• Secondary Control: If hood access is compromised or during spill cleanup, use a NIOSH-approved N95 or P100 particulate respirator .

Eye & Body Protection[2][3][4][5]

• Eye: Chemical splash goggles (ANSI Z87.1) are required.[3][4] Safety glasses are insufficient due to the risk of fine powder migration around the lenses.

• Body: 100% Cotton or flame-resistant lab coat. Synthetic fibers (polyester) should be avoided due to static generation, which disperses the powder.

Part 2: Operational Protocols

Protocol A: Weighing and Transfer (Static Control)

• Context: This benzoate ester is highly static-prone. Electrostatic discharge can scatter the powder, creating an inhalation hazard and loss of valuable material.

• Equip: Don Nitrile gloves and lab coat. Ensure the balance is inside the fume hood.

• Neutralize: Use an anti-static gun (ionizer) on the spatula and the weighing boat before touching the material.

• Transfer: Use a stainless steel micro-spatula. Avoid plastic spatulas which generate charge.

• Clean: Wipe the balance area immediately with a lint-free wipe dampened with isopropanol.

Protocol B: Solubilization & Mixture Formulation

• Context: You will likely dissolve this in a host nematic mixture or a solvent.

• Warning: Once dissolved, the permeation rate through gloves increases exponentially.

• Solvent Choice: If using Toluene or DCM , you must double-glove:

  • Inner Layer: Laminate (Silver Shield).

  • Outer Layer: Nitrile (for dexterity).

• Dissolution: Perform in a sealed vial. Do not heat open containers; this material has low vapor pressure but can co-evaporate with solvents.

Part 3: Visualization & Logic

Figure 1: PPE Selection Logic Flow

This decision tree ensures you select the correct glove barrier based on the solvent system, a critical failure point in liquid crystal labs.

Caption: Decision logic for selecting glove materials based on the carrier solvent. Note the strict requirement for laminate gloves when handling halogenated solutions.

Figure 2: Operational Lifecycle & Disposal

This workflow illustrates the safe passage of the material from receiving to disposal, highlighting the "No Drain" rule.

Caption: The operational lifecycle emphasizes static control during weighing and strict segregation of waste streams for incineration.

Part 4: Disposal & Emergency Response

Disposal Protocol

• Solid Waste: Collect contaminated wipes, weighing boats, and gloves in a dedicated "Hazardous Solid Waste" bin. Label as "Toxic to Aquatic Life."[2]

• Liquid Waste:

  • DO NOT pour down the sink. This material is persistent in water environments.

  • Segregate into "Non-Halogenated Organic Waste" (if dissolved in acetone/alcohols) or "Halogenated Waste" (if in DCM).

  • Disposal Method: High-temperature incineration is the only approved method for destroying the benzoate ester linkage effectively.

Spill Response

• Evacuate: If a large amount of powder (>10g) is aerosolized, clear the immediate area.

• PPE Up: Don N95 respirator, goggles, and double nitrile gloves.

• Contain: Cover the spill with a damp paper towel to prevent dust dispersion.

• Clean: Wipe up carefully. Clean the surface with Isopropanol or Acetone to solubilize and remove the lipophilic residue.

References

• European Chemicals Agency (ECHA). (2024). C&L Inventory: Benzoate Esters and Liquid Crystal Monomers Hazard Classification. Retrieved from [Link]

• U.S. EPA. (2023). Liquid Crystal Display (LCD) Recycling and Environmental Considerations. Retrieved from [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. bg.cpachem.com [bg.cpachem.com]
• 3. dept.harpercollege.edu [dept.harpercollege.edu]
• 4. datasheets.scbt.com [datasheets.scbt.com]